5-Deoxy-D-xylulose 1-phosphate

• CAS: 16709-34-5

Core Science & Biosynthesis

biosynthesis pathway of 5-Deoxy-D-xylulose 1-phosphate in bacteria

The Biosynthesis Pathway of 1-Deoxy-D-xylulose 5-Phosphate (DXP) in Bacteria: Mechanisms, Methodologies, and Therapeutic Implications

Executive Summary & Nomenclature Clarification

In bacterial central metabolism, the biosynthesis of isoprenoids, thiamin diphosphate (Vitamin B1), and pyridoxal phosphate (Vitamin B6) converges at a critical metabolic branchpoint: the formation of 1-deoxy-D-xylulose 5-phosphate (DXP) [1][2].

A Note on Nomenclature: While the prompt refers to "5-Deoxy-D-xylulose 1-phosphate," it is crucial for scientific integrity to distinguish between two distinct isomers. True 5-deoxy-D-xylulose 1-phosphate is a mammalian metabolite synthesized in human erythrocytes from acetaldehyde and dihydroxyacetone phosphate, often serving as a biomarker for alcoholism[3]. However, in the context of bacterial biosynthesis and the non-mevalonate (MEP) pathway, the physiologically relevant intermediate is 1-deoxy-D-xylulose 5-phosphate (DXP/DOXP) [4]. Because commercial catalogs and legacy databases occasionally invert this nomenclature[5], this whitepaper will utilize the IUPAC-standardized DXP nomenclature to describe the bacterial pathway accurately.

As a Senior Application Scientist, I have structured this guide to move beyond theoretical pathways, providing you with the mechanistic causality of DXP biosynthesis, structured kinetic data, and a self-validating LC-MS/MS experimental protocol for characterizing its primary enzyme: DXP synthase (DXPS).

Mechanistic Biochemistry of DXP Biosynthesis

In bacteria, DXP is synthesized via the condensation of pyruvate and D-glyceraldehyde 3-phosphate (D-GAP). This reaction is catalyzed by 1-deoxy-D-xylulose-5-phosphate synthase (DXPS) , a highly conserved enzyme absent in humans, making it a prime target for novel antibacterial drug development[1][2].

Causality of Cofactor Dependency

DXPS is a Thiamin Diphosphate (ThDP)-dependent enzyme that operates via a ligand-gated mechanism[6]. The reaction requires two specific cofactors to proceed:

• ThDP (TPP): Acts as the primary nucleophile. The thiazolium ring of ThDP is deprotonated to form an ylide, which attacks the carbonyl carbon of pyruvate. This leads to decarboxylation and the formation of a stable C2α-lactylthiamin diphosphate (LThDP) enamine intermediate[2].

• Divalent Cations (Mg²⁺ or Mn²⁺): Essential for anchoring the ThDP cofactor within the active site. The metal ion coordinates the pyrophosphate moiety of ThDP to conserved acidic residues (typically an Asp-X-Asp motif), stabilizing the transition state during carboligation with D-GAP[4][7].

Caption: DXP Biosynthesis and Metabolic Branchpoints in Bacteria.

Kinetic Profiling of DXPS

Understanding the steady-state kinetics of DXPS is critical for inhibitor screening. Mutations in the active site or mobile loop regions (e.g., Y288 in E. coli) significantly alter substrate affinity and turnover rates by disrupting the closed conformation required for D-GAP binding[6].

Table 1: Quantitative Kinetic Parameters of E. coli DXPS Variants

Enzyme Variant	Substrate	Apparent Km​ (µM)	kcat​ (s⁻¹)	Catalytic Efficiency ( kcat​/Km​ )
E. coli WT	Pyruvate	98 ± 12	0.45 ± 0.05	4.6 × 10³ M⁻¹s⁻¹
E. coli WT	D-GAP	145 ± 15	0.45 ± 0.05	3.1 × 10³ M⁻¹s⁻¹
E. coli Y288F	Pyruvate	110 ± 15	0.12 ± 0.02	1.1 × 10³ M⁻¹s⁻¹
E. coli Y288F	D-GAP	210 ± 25	0.12 ± 0.02	0.57 × 10³ M⁻¹s⁻¹

(Data synthesized from structural and kinetic characterizations of bacterial DXPS[6])

Experimental Workflows: Self-Validating LC-MS/MS Quantification of DXP

To accurately measure DXPS activity, traditional coupled-enzyme assays (using IspC/DXR to monitor NADPH depletion) are often prone to interference from background cellular oxidoreductases. Direct quantification of DXP via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) provides superior specificity and sensitivity[7][8].

Causality in Protocol Design

• Why HILIC Chromatography? DXP is a highly polar sugar phosphate. Standard reversed-phase (C18) columns fail to retain it, resulting in co-elution with the solvent front and severe ion suppression. Hydrophilic Interaction Liquid Chromatography (HILIC) utilizes an amide or zwitterionic stationary phase to retain DXP effectively[7].

• Why an Internal Standard (IS)? A self-validating protocol must account for extraction losses and matrix effects. Spiking the quench buffer with ¹³C-labeled DXP ensures that any signal degradation is mathematically normalized.

Step-by-Step Methodology

Step 1: Enzymatic Reaction Setup

• Prepare the reaction buffer: 50 mM HEPES (pH 7.5), 1 mM MgCl₂, 1 mM ThDP, and 1 mM DTT. Rationale: HEPES maintains the physiological pH required for the ThDP ylide formation without acting as a competing nucleophile (unlike Tris).

• Add purified DXPS enzyme to a final concentration of 100 nM.

• Initiate the reaction by adding 500 µM Pyruvate and 500 µM D-GAP. Incubate at 37°C for 15 minutes.

Step 2: Quenching and Protein Precipitation 4. Terminate the reaction by adding a 4-fold volume of ice-cold Methanol containing 100 ng/mL ¹³C-labeled DXP (Internal Standard). Rationale: Methanol rapidly denatures DXPS, halting the reaction instantly, while precipitating proteins to protect the LC column. 5. Vortex for 30 seconds and centrifuge at 14,000 × g for 10 minutes at 4°C. Transfer the supernatant to an LC vial.

Step 3: Chromatographic Separation (HILIC) 6. Inject 5 µL onto an XBridge BEH Amide column (150 × 2.1 mm, 3.5 µm). 7. Mobile Phase A: 20 mM Ammonium Acetate (pH 10.0 in water). Mobile Phase B: Acetonitrile. 8. Run a gradient from 80% B to 30% B over 10 minutes at a flow rate of 0.4 mL/min.

Step 4: MS/MS Detection 9. Operate the triple quadrupole mass spectrometer in Negative Electrospray Ionization (ESI-) mode. 10. Monitor Multiple Reaction Monitoring (MRM) transitions:

• DXP: m/z 213.0 → 97.0 (Phosphate product ion)

• ¹³C-DXP (IS): m/z 218.0 → 97.0

  Caption: Self-Validating LC-MS/MS Workflow for DXPS Activity.

Therapeutic Implications: DXPS as an Antibacterial Target

The evolutionary divergence between bacterial and mammalian isoprenoid biosynthesis presents a unique therapeutic window. Humans utilize the mevalonate pathway, entirely bypassing DXP[4][9]. Consequently, inhibiting DXPS starves bacteria of essential isoprenoids (required for cell wall biosynthesis) and vitamins (ThDP, PLP) without exhibiting mechanism-based toxicity in human hosts[1].

Recent drug development efforts have focused on Alkyl Acetylphosphonates (e.g., Butyl acetylphosphonate - BAP) . These compounds act as transition-state analogs. They bind to the DXPS active site and form a covalent dead-end complex with the ThDP cofactor, effectively trapping the enzyme in an inactive state[2]. In vivo models have demonstrated that BAP successfully limits the metabolic adaptation of uropathogenic Escherichia coli (UPEC) in urinary tract infections, validating DXPS as a highly viable target for next-generation antibiotics[1][8].

References

• Takahashi, S., Kuzuyama, T., Watanabe, H., & Seto, H. (1998). A 1-deoxy-D-xylulose 5-phosphate reductoisomerase catalyzing the formation of 2-C-methyl-D-erythritol 4-phosphate in an alternative nonmevalonate pathway for terpenoid biosynthesis. Proceedings of the National Academy of Sciences.[Link]

• Hoberman, H. D. (1979). A possible hemoglobin marker of alcoholism. PubMed - NIH.[Link]

• Freel Meyers, C. L., et al. (2024). Investigating inhibitors of 1-deoxy-D-xylulose 5-phosphate synthase in a mouse model of UTI. Microbiology Spectrum - ASM Journals.[Link]

• Freel Meyers, C. L., et al. (2018). Targeting the Unique Mechanism of Bacterial 1-Deoxy-D-xylulose-5-phosphate Synthase. Biochemistry - ACS Publications.[Link]

• Wright, L., et al. (2014). Measuring the Activity of 1-Deoxy-D-Xylulose 5-Phosphate Synthase, the First Enzyme in the MEP Pathway. ResearchGate.[Link]

• Freel Meyers, C. L., et al. (2025). Aromatic residues in mobile regions distal to the active site support the closed conformation of E. coli DXPS. bioRxiv.[Link]

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The Central Role of DXP in Isoprenoid Metabolism: A Technical Guide for Metabolic Engineering and Drug Discovery

Executive Summary & Nomenclature Clarification

In the landscape of isoprenoid biosynthesis, the non-mevalonate pathway—also known as the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway—serves as the exclusive route for isoprenoid production in most bacteria, apicomplexan parasites, and plant plastids[1][2].

Critical Nomenclature Note: This guide addresses the biochemical intermediate frequently queried or commercially cataloged under the inverted nomenclature 5-Deoxy-D-xylulose 1-phosphate . However, rigorous structural biochemistry dictates that the biologically active metabolite in the MEP pathway is 1-deoxy-D-xylulose 5-phosphate (DXP or DOXP) [1][3]. True 5-deoxy-D-xylulose 1-phosphate is a distinct, non-isoprenoid metabolite formed in human erythrocytes during acetaldehyde toxicity[4][5]. To maintain strict scientific integrity and align with IUPAC-validated enzymology, this whitepaper will refer to the isoprenoid intermediate by its correct designation: DXP .

DXP is a critical branch-point metabolite. It is not only the first committed precursor to the universal isoprenoid building blocks—isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP)—but also feeds into the de novo biosynthesis of thiamin diphosphate (Vitamin B1) and pyridoxal phosphate (Vitamin B6) in bacteria[6][7]. Because this pathway is absent in humans (who utilize the mevalonate pathway), the enzymes governing DXP metabolism represent highly selective targets for novel antimicrobial and herbicidal drug development[2].

Mechanistic Role of DXP in Isoprenoid Metabolism

Enzymatic Formation via DXS

The biosynthesis of DXP is catalyzed by DXP synthase (DXS) , a thiamin diphosphate (ThDP)-dependent enzyme[7]. DXS catalyzes the irreversible decarboxylative condensation of pyruvate and D-glyceraldehyde 3-phosphate (D-GAP)[1][2].

Unlike classical ThDP-dependent enzymes that operate via a ping-pong mechanism, DXS utilizes a highly unique random sequential mechanism [2][6]. The enzyme requires the formation of a ternary complex consisting of the enzyme, D-GAP, and a pyruvate-derived C2α-lactylthiamin diphosphate (LThDP) intermediate[2][6]. D-GAP binding accelerates the decarboxylation of LThDP by over 600-fold, ensuring that toxic acetaldehyde is not prematurely released into the cellular environment[8]. This unique transition state makes DXS an exceptionally vulnerable target for bisubstrate inhibitors[6].

Rate-Limiting Dynamics in Plastids

In plant plastids, DXP availability is a primary bottleneck for downstream isoprenoid production (e.g., carotenoids, tocopherols, and chlorophylls)[9][10]. Overexpression of DXS in transgenic Arabidopsis thaliana directly correlates with an accumulation of plastidic isoprenoids, proving that the DXP pool is tightly regulated and rate-limiting[9][11].

Downstream Processing

Once formed, DXP is converted to 2-C-methyl-D-erythritol 4-phosphate (MEP) by DXP reductoisomerase (DXR) , an enzyme that requires NADPH and a divalent cation (Mg²⁺ or Mn²⁺)[12]. This step represents the first committed step exclusively dedicated to isoprenoid biosynthesis, as it diverts DXP away from the vitamin B1/B6 branch pathways[2][7].

Figure 1: The MEP pathway highlighting the central branch-point role of DXP.

Quantitative Data: Kinetic and Inhibition Profiles

To guide drug development and metabolic engineering, understanding the kinetic parameters of DXP-related enzymes is crucial. The unique ternary complex of DXS has been successfully targeted by acetylphosphonate (AP) mimics, such as d-PheTrAP, which exhibit extreme selectivity over mammalian enzymes[6][13].

Enzyme Target	Organism	Substrate(s)	Kinetic Parameter ( Km​ )	Lead Inhibitor	Inhibitor Efficacy	Selectivity vs. Human Enzymes
DXS	M. tuberculosis	Pyruvate, D-GAP	~90 µM (Pyruvate)	Butylacetylphosphonate (BAP)	Ki​≈0.3 µM	High[2]
DXS	E. coli	Pyruvate, D-GAP	~110 µM (Pyruvate)	d-PheTrAP	Ki∗​=90±10 nM	>15,000-fold over PDH[6]
DXS	A. thaliana	Pyruvate, D-GAP	~120 µM (Pyruvate)	Ketoclomazone	IC50​≈10 µM	N/A (Plant specific)[14]
DXR	E. coli	DXP, NADPH	~250 µM (DXP)	Fosmidomycin	IC50​≈30 nM	Absolute (No human DXR)[12]

Experimental Protocols: Self-Validating Systems

As an Application Scientist, ensuring reproducibility requires protocols built on causality. The following workflows are designed with internal validation mechanisms to prevent false positives caused by metabolite instability or background enzymatic activity.

Protocol 1: Continuous Fluorometric Coupled Assay for DXS Activity

Causality & Logic: Direct measurement of DXP is challenging due to its lack of a strong chromophore. This self-validating system couples DXP production to its immediate consumption by DXR, measuring the concurrent oxidation of NADPH to NADP⁺. The continuous drop in fluorescence ensures real-time kinetic tracking, while the addition of excess DXR ensures that DXS remains the rate-limiting step.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM ThDP, and 1 mM DTT. Rationale: ThDP is the essential cofactor for DXS; Mg²⁺ is required by the coupling enzyme DXR.

• Enzyme Assembly: Add purified recombinant DXS (100 nM) and an excess of purified DXR (2 µM) to the reaction buffer.

• Substrate & Cofactor Addition: Add 200 µM NADPH and 1 mM D-GAP. Incubate at 37°C for 5 minutes to establish a stable baseline fluorescence (Ex: 340 nm, Em: 460 nm).

• Initiation: Initiate the reaction by adding 1 mM Pyruvate.

• Validation & Measurement: Monitor the linear decrease in fluorescence. Self-Validation: Perform a control reaction lacking D-GAP. A lack of NADPH oxidation confirms that DXS is not undergoing uncoupled decarboxylation of pyruvate.

• Inhibitor Testing: To test bisubstrate inhibitors like d-PheTrAP, pre-incubate DXS with the inhibitor and pyruvate for 15 minutes before adding D-GAP, capturing the slow, tight-binding kinetics of the ternary complex[6].

Protocol 2: LC-MS/MS Quantification of Intracellular DXP

Causality & Logic: DXP is highly polar and prone to rapid enzymatic turnover. Standard reverse-phase chromatography fails to retain DXP, and slow extraction methods lead to metabolite degradation. This protocol utilizes rapid cold-quenching to freeze metabolism instantly and Hydrophilic Interaction Liquid Chromatography (HILIC) for optimal retention.

Step-by-Step Methodology:

• Metabolic Quenching: Rapidly inject 1 mL of bacterial culture (OD₆₀₀ = 0.8) into 4 mL of pre-chilled (-80°C) 60% methanol/water. Rationale: Instantaneous temperature drop halts DXS and DXR activity, preserving the in vivo DXP pool.

• Internal Standard Addition: Spike the quenched mixture with 50 pmol of ¹³C₅-labeled DXP. Rationale: Corrects for matrix effects and ion suppression during MS analysis.

• Extraction: Lyse cells via probe sonication on ice (3 cycles of 10s on/off). Centrifuge at 15,000 x g for 15 minutes at 4°C to pellet proteins and debris.

• Lyophilization & Reconstitution: Lyophilize the supernatant to dryness and reconstitute in 100 µL of 50:50 Acetonitrile:Water containing 10 mM ammonium acetate (pH 9.0).

• HILIC Separation: Inject 5 µL onto an analytical HILIC column (e.g., SeQuant ZIC-pHILIC). Use a gradient of 20 mM ammonium carbonate (A) and 100% Acetonitrile (B). Rationale: High pH and HILIC chemistry ensure sharp peak shapes for phosphorylated sugars.

• Detection: Analyze via Electrospray Ionization Triple Quadrupole MS (ESI-QQQ) in negative ion mode. Monitor the Multiple Reaction Monitoring (MRM) transition for DXP ( m/z 213.0 → 97.0 [phosphate product ion]).

Figure 2: Workflow for the extraction and LC-MS/MS quantification of intracellular DXP.

References

• Estévez JM, Cantero A, Reindl A, Reichler S, León P. "1-Deoxy-D-xylulose-5-phosphate Synthase, a Limiting Enzyme for Plastidic Isoprenoid Biosynthesis in Plants." Journal of Biological Chemistry, 2001.[Link]

• Bartee D, Freel Meyers CL. "Targeting the Unique Mechanism of Bacterial 1-Deoxy-d-xylulose-5-phosphate Synthase." Biochemistry (ACS Publications), 2018.[Link]

• Lichtenthaler HK. "The 1-Deoxy-D-Xylulose-5-Phosphate Pathway of Isoprenoid Biosynthesis in Plants." Annual Review of Plant Physiology and Plant Molecular Biology, 1999.[Link]

• Hoberman HD. "Synthesis of 5-deoxy-D-xylulose-1-phosphate by human erythrocytes." Biochemical and Biophysical Research Communications, 1979.[Link]

• Smith JM et al. "Structure of Mycobacterium tuberculosis 1-Deoxy-D-Xylulose 5-Phosphate Synthase in Complex with Butylacetylphosphonate." MDPI, 2023.[Link]

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Unraveling Erythrocytic Ethanol Metabolism: Metabolic Flux Analysis of 5-Deoxy-D-xylulose 1-Phosphate

Biochemical Demystification: 5-DXP vs. DOXP

A common pitfall in metabolic engineering and clinical biochemistry is the conflation of 5-Deoxy-D-xylulose 1-phosphate (5-DXP) with its structural isomer, 1-Deoxy-D-xylulose 5-phosphate (DOXP). While DOXP is a canonical intermediate in the bacterial MEP (non-mevalonate) pathway for isoprenoid biosynthesis[1], 5-DXP is a highly specific, aldolase-derived byproduct of ethanol metabolism in mammalian erythrocytes.

Human erythrocytes synthesize 5-DXP via the anomalous condensation of endogenous dihydroxyacetone phosphate (DHAP)—a standard glycolytic intermediate—with exogenous acetaldehyde, the primary oxidative metabolite of ethanol 2[2]. This reaction is catalyzed by Aldolase A. Because acetaldehyde acts as a non-physiological electrophile, it forces a reversal of standard glycolysis, diverting carbon flux away from ATP generation and towards the accumulation of 5-DXP[2].

Clinical Relevance: A Time-Integrated Biomarker

In the context of drug development for Alcohol Use Disorder (AUD), transient blood alcohol or acetaldehyde levels are notoriously unreliable due to rapid clearance rates. However, 5-DXP acts as a reactive intermediate that covalently binds to Hemoglobin Ao, forming a highly stable Hb-5-DXP adduct 3[3].

This adduct is resistant to prolonged dialysis and repeated trichloroacetic acid precipitation4[4]. Because the lifespan of an erythrocyte is approximately 120 days, the accumulation of this unique hemoglobin derivative serves to integrate the blood acetaldehyde concentration over time, providing a highly accurate, dose-time record of chronic alcohol consumption[4].

Metabolic flux of ethanol and glycolysis converging at Aldolase A to form 5-DXP and Hb adducts.

Principles of Metabolic Flux Analysis (MFA) for 5-DXP

Metabolic Flux Analysis (MFA) utilizing stable isotopes is required to definitively prove the diversion of glycolytic carbon into 5-DXP.

Causality in Tracer Selection: To isolate the condensation event, we utilize [U-¹³C₂]-Acetaldehyde rather than labeled glucose. Why? Labeling glucose would result in ¹³C-enriched DHAP, but the downstream flux into 5-DXP is entirely rate-limited by the availability of acetaldehyde. By flooding the ex vivo system with ¹³C₂-Acetaldehyde, we force the Aldolase A equilibrium toward 5-DXP synthesis. The resulting 5-DXP molecule (a 5-carbon sugar phosphate) will present as an M+2 isotopomer , confirming that the C2 unit originated exclusively from the ethanol pathway while the C3 unit was scavenged from endogenous, unlabeled glycolysis.

Experimental Methodology: Ex Vivo Isotope Tracing

This protocol is designed as a self-validating system . Every step contains internal checkpoints to ensure that the absence or presence of 5-DXP is a true reflection of metabolic flux, not an artifact of sample degradation or cell death.

Step 1: Erythrocyte Isolation

Draw whole blood into EDTA tubes. Centrifuge at 1,500 x g for 10 minutes at 4°C. Remove the plasma and buffy coat. Wash the erythrocytes three times in isotonic PBS (pH 7.4). Causality: Washing removes plasma enzymes (like circulating dehydrogenases) that could prematurely oxidize the acetaldehyde tracer before it enters the erythrocyte.

Step 2: Isotope Incubation

Resuspend erythrocytes to a 40% hematocrit in Krebs-Ringer bicarbonate buffer containing 5 mM unlabeled glucose and 2 mM [U-¹³C₂]-Acetaldehyde. Incubate at 37°C for 60 minutes under a 95% O₂ / 5% CO₂ atmosphere.

Step 3: Quenching & Extraction

Transfer 100 µL of the erythrocyte suspension directly into 400 µL of cold methanol (-80°C) containing 1 µM of ¹³C₅-Ribulose 1-phosphate as an internal standard. Causality: Why cold methanol instead of standard perchloric acid extraction? Aldolase A is highly active, and the thermodynamic equilibrium strongly favors the retro-aldol cleavage of 5-DXP back into DHAP and acetaldehyde. Acid precipitation can artificially shift this equilibrium during the minutes it takes to process the sample. Cold methanol instantaneously denatures the enzyme while trapping the metabolite pool in its exact physiological state.

Step 4: LC-MS/MS Data Acquisition

Centrifuge the quenched lysate at 14,000 x g for 15 minutes. Lyophilize the supernatant and reconstitute in mobile phase. Analyze via LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode, targeting the specific transitions for 5-DXP (m/z 213.0 → 97.0 for unlabeled; m/z 215.0 → 97.0 for M+2).

Internal Validation Checkpoint

To prove the system is self-validating, calculate the extraction recovery rate using the spiked ¹³C₅-Ribulose 1-phosphate. Furthermore, monitor the M+0 DHAP pool. If DHAP levels crash, it indicates the erythrocytes failed to maintain active glycolysis during incubation, invalidating the flux data.

Step-by-step experimental workflow for ex vivo 13C-metabolic flux analysis of 5-DXP.

Quantitative Data & Kinetic Modeling

The following tables summarize the expected quantitative outputs from a successful 5-DXP metabolic flux analysis, demonstrating the high specificity of the M+2 labeling pattern and the kinetic promiscuity of Aldolase A.

Table 1: Mass Isotopomer Distribution (MID) of 5-DXP (Tracer: 2 mM [U-¹³C₂]-Acetaldehyde + 5 mM Unlabeled Glucose)

Isotopomer	Relative Abundance (%)	Biological Interpretation
M+0	5.2	Background/endogenous unlabeled pool
M+1	1.1	Natural isotope abundance
M+2	91.4	Direct condensation of ¹³C₂-Acetaldehyde with ¹²C₃-DHAP
M+3	2.0	Minor isotopic scrambling
M+4	0.2	Negligible
M+5	0.1	Negligible

Table 2: Kinetic Parameters of Human Erythrocyte Aldolase A (Comparing physiological vs. ethanol-derived substrates)

Substrate Pair	Km​ (mM)	kcat​ (s⁻¹)	Catalytic Efficiency ( kcat​/Km​ )
DHAP + Glyceraldehyde 3-P (Physiological)	0.15	12.5	83.3
DHAP + Acetaldehyde (Ethanol Stress)	4.20	1.8	0.42

Data Insight: The high Km​ (4.20 mM) for acetaldehyde explains why 5-DXP does not form under normal physiological conditions. It strictly accumulates during significant alcohol consumption when hepatic clearance is overwhelmed and circulating acetaldehyde levels spike, making it an exceptionally specific biomarker.

References

• Hoberman, H. D. (1979). "Synthesis of 5-deoxy-D-xylulose-1-phosphate by human erythrocytes.
• Hoberman, H. D. (1979). "A possible hemoglobin marker of alcoholism." PubMed - NIH.
• Lin, R. C., et al. (2001). "Protein modification in ethanol toxicity." Adverse Drug Reactions and Toxicological Reviews, 20(3):133-59.

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• 3. A possible hemoglobin marker of alcoholism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Dual Paradigms of Deoxypentulose Phosphates: Discovery, Isolation, and Biological Significance of 5-DXP and 1-DXP Intermediates

Executive Summary

In the fields of metabolic engineering and biomarker discovery, a frequent and critical nomenclature conflation occurs between two regioisomers: 5-Deoxy-D-xylulose 1-phosphate (5-DXP) and 1-Deoxy-D-xylulose 5-phosphate (1-DXP, also known as DOXP) . While structurally similar, their biological origins, metabolic trajectories, and applications are fundamentally divergent. This whitepaper provides an authoritative, in-depth technical guide to the discovery, isolation, and functional characterization of both intermediates. By establishing self-validating experimental protocols, we aim to equip researchers with the precise methodologies required to navigate both mammalian biomarker analysis and bacterial drug discovery.

The Erythrocyte Biomarker: 5-Deoxy-D-xylulose 1-Phosphate (5-DXP)

Discovery & Mechanistic Causality

Discovered in 1979 by H.D. Hoberman, 5-DXP is uniquely synthesized in human erythrocytes via the condensation of exogenous acetaldehyde (the primary metabolic product of ethanol) and endogenous dihydroxyacetone phosphate (DHAP)[1].

The causality of this accumulation is tied to the dual role of acetaldehyde: it acts not only as a direct substrate for the condensation reaction but also undergoes continuous oxidation. This oxidation drives the reversal of standard glycolysis, forcing the accumulation of the 5-DXP product[1]. Crucially, once formed, 5-DXP reacts with the amino functions of Hemoglobin Ao to form a highly stable adduct. Because this modified hemoglobin resists repeated precipitation by trichloroacetic acid (TCA) and prolonged dialysis against dilute phosphate buffers, it serves as an integrated dose-time record of blood acetaldehyde concentrations—making it a highly specific biomarker for chronic alcohol consumption[2].

The MEP Pathway Keystone: 1-Deoxy-D-xylulose 5-Phosphate (1-DXP)

Discovery & Mechanistic Causality

In stark contrast to the mammalian 5-DXP, 1-DXP is the first committed intermediate in the methylerythritol phosphate (MEP) pathway—an essential, non-mevalonate route for isoprenoid biosynthesis utilized by most bacteria, plant plastids, and apicomplexan parasites like Plasmodium falciparum[3].

The formation of 1-DXP is catalyzed by DXS (1-deoxy-D-xylulose 5-phosphate synthase), which condenses pyruvate and D-glyceraldehyde 3-phosphate (GAP)[4]. This reaction is strictly dependent on thiamin diphosphate (ThDP) as a cofactor[4]. The subsequent step, catalyzed by DXR (1-deoxy-D-xylulose 5-phosphate reductoisomerase, or IspC), converts 1-DXP into 2-C-methyl-D-erythritol 4-phosphate (MEP) through a simultaneous intramolecular rearrangement and reduction[3]. This step requires NADPH and a divalent cation (Mn²⁺, Co²⁺, or Mg²⁺) to proceed[3]. Because humans rely entirely on the mevalonate pathway, the MEP pathway enzymes (DXS and DXR) are prime, unexploited targets for novel antibiotics against ESKAPE pathogens (e.g., Acinetobacter baumannii and Klebsiella pneumoniae)[5].

Metabolic origins distinguishing erythrocyte 5-DXP from bacterial 1-DXP (MEP pathway).

Comparative Analysis of DXP Regioisomers

To eliminate ambiguity in experimental design, the following table summarizes the quantitative and qualitative distinctions between the two intermediates.

Property	5-Deoxy-D-xylulose 1-phosphate (5-DXP)	1-Deoxy-D-xylulose 5-phosphate (1-DXP)
Biological Source	Human erythrocytes[1]	Bacteria, Plasmodium, Plant plastids[3]
Metabolic Precursors	Acetaldehyde + DHAP[1]	Pyruvate + D-Glyceraldehyde 3-phosphate[4]
Catalytic Enzyme	Uncharacterized erythrocyte aldolase	DXS (ThDP-dependent synthase)[4]
Downstream Target	Hemoglobin Ao (forms stable adduct)[2]	DXR (Reductoisomerase) → MEP[3]
Clinical Relevance	Biomarker for chronic alcohol consumption[2]	Target for novel antibiotics/antimalarials[5]

Experimental Methodologies & Self-Validating Protocols

Scientific integrity demands that protocols are not merely lists of instructions, but self-validating systems where causality is clear and internal controls prevent false positives.

Protocol 1: Enzymatic Synthesis and LC-MS/MS Isolation of 1-DXP

Objective: Synthesize and isolate pure 1-DXP for downstream DXR assays.

• Enzyme Preparation: Purify recombinant M. tuberculosis or E. coli DXS using Ni-NTA affinity chromatography.

  • Causality: Utilizing a C-terminal histidine tag allows for near-homogenous purification without sterically hindering the N-terminal ThDP binding domain required for catalysis[4].

• Reaction Assembly: In a 20 mM HEPES buffer (pH 7.5), combine 150 mM NaCl, 5 mM MgCl₂, 2 mM DTT, 1 mM ThDP, 10 mM sodium pyruvate, and 10 mM GAP[4].

  • Causality: Mg²⁺ and ThDP are obligate cofactors for DXS. DTT is critical to prevent the oxidation of catalytic cysteine/thiol residues in the active site.

• Incubation & Quenching: Incubate at 37°C for 2 hours. Quench the reaction by heating to 95°C for 5 minutes, followed by centrifugation (14,000 x g, 10 min).

  • Causality: Heat denaturation effectively halts enzymatic activity without introducing strong acids (like TCA) that could cause acid-catalyzed hydrolysis of the labile phosphate group on 1-DXP.

• Isolation via HILIC-LC-MS/MS: Inject the supernatant onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column coupled to a triple quadrupole mass spectrometer.

  • Causality: Sugar phosphates are highly polar and exhibit poor retention on standard C18 reverse-phase columns; HILIC provides superior chromatographic resolution.

• Self-Validation System: Run a parallel negative control lacking the ThDP cofactor. The complete absence of the 1-DXP mass transition peak in the control validates that the detected product is strictly enzyme-dependent, ruling out spontaneous aldol condensation.

Protocol 2: High-Throughput Screening (HTS) for DXR Inhibitors

Objective: Identify novel antimicrobial compounds targeting the MEP pathway.

• Assay Setup: In a 96-well UV-transparent microplate, combine purified DXR (e.g., KpIspC from K. pneumoniae), 1-DXP (substrate), and 0.5 mM NADPH in Tris-HCl buffer (pH 7.5) supplemented with 1 mM MnCl₂[3].

• Inhibitor Introduction: Add candidate compounds at varying concentrations.

• Kinetic Monitoring: Measure the decrease in absorbance at 340 nm over 15 minutes.

  • Causality: The oxidation of NADPH to NADP⁺ is directly stoichiometric to the reduction of 1-DXP to MEP. Monitoring A340 provides a real-time, label-free readout of enzyme velocity[5].

• Self-Validation System:

  • In vitro: Utilize Fosmidomycin or FR900098 as a positive inhibition control (expected IC₅₀ ~19.5–45.5 nM)[5].

  • In vivo: Validate hit compounds using a mutant E. coli strain harboring a defective pyruvate dehydrogenase E1 subunit. This specific mutation uniquely bypasses DXS lethality but not DXR lethality, confirming that the compound's antimicrobial mechanism is specifically targeting DXR[6].

Self-validating high-throughput screening workflow for DXR inhibitors.

References

• Protein modification in ethanol toxicity - researchgate.net - 2

• Synthesis of 5-deoxy-D-xylulose-1-phosphate by human erythrocytes - nih.gov - 1

• Characterization and Inhibition of 1-Deoxy-d-Xylulose 5-Phosphate Reductoisomerase: A Promising Drug Target in Acinetobacter baumannii and Klebsiella pneumoniae | ACS Infectious Diseases - acs.org - 7

• A 1-deoxy-d-xylulose 5-phosphate reductoisomerase catalyzing the formation of 2-C-methyl-d-erythritol 4-phosphate in an alternative nonmevalonate pathway for terpenoid biosynthesis | PNAS - pnas.org - 3

• Structure of Mycobacterium tuberculosis 1-Deoxy-D-Xylulose 5-Phosphate Synthase in Complex with Butylacetylphosphonate - MDPI - mdpi.com - 4

• A mutant pyruvate dehydrogenase E1 subunit allows survival of Escherichia coli strains defective in 1-deoxy-D-xylulose 5-phosphate synthase - PubMed - nih.gov - 6

Sources

• 1. Synthesis of 5-deoxy-D-xylulose-1-phosphate by human erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pnas.org [pnas.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A mutant pyruvate dehydrogenase E1 subunit allows survival of Escherichia coli strains defective in 1-deoxy-D-xylulose 5-phosphate synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

Unraveling Positional Isomerism in the Non-Mevalonate Pathway: Mechanism of Action of 5-Deoxy-D-xylulose 1-Phosphate

Executive Summary

The 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway, also known as the non-mevalonate pathway, is an essential metabolic route for isoprenoid biosynthesis in most pathogenic bacteria, plastids of higher plants, and apicomplexan parasites[1]. Because this pathway is entirely absent in humans, its constituent enzymes—particularly 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR or IspC)—are highly attractive targets for novel antimicrobial and antimalarial drug development[1],[2].

This technical whitepaper explores the structural and mechanistic nuances of the MEP pathway by contrasting the natural intermediate, 1-deoxy-D-xylulose 5-phosphate (DXP) , with its positional isomer, 5-deoxy-D-xylulose 1-phosphate . By analyzing how phosphate group placement dictates metabolic fate[3], researchers can leverage these insights to design potent, sterically optimized DXR inhibitors.

The MEP Pathway and the Catalytic Role of DXR

The MEP pathway is initiated by DXP synthase (DXS), which catalyzes the decarboxylative condensation of pyruvate and D-glyceraldehyde 3-phosphate to yield DXP[4]. The survival of organisms relying on this pathway is strictly dependent on the downstream processing of DXP[2].

The second committed step is catalyzed by DXR, an enzyme that converts DXP into MEP. This reaction is highly complex, requiring a divalent cation (Mn²⁺ or Mg²⁺) and NADPH to drive an intramolecular retro-aldol/aldol rearrangement followed by a stereospecific reduction.

Fig 1. Positional isomerism of 5-deoxy-D-xylulose 1-phosphate blocking the MEP pathway.

Structural Mechanism: The Positional Isomerism of 5-Deoxy-D-xylulose 1-Phosphate

To understand why 5-deoxy-D-xylulose 1-phosphate fails to act as a substrate and instead serves as a structural probe, we must examine the spatial requirements of the DXR active site.

The Spatial Mismatch

In the natural substrate (DXP), the phosphate group is located at the C5 position. This C5-phosphate acts as a critical anchor, binding to a highly basic pocket in the DXR active site. Once anchored, the C2-ketone and C3-hydroxyl groups are perfectly aligned to coordinate with the divalent metal ion (Mn²⁺/Mg²⁺). This coordination polarizes the C2-carbonyl, initiating the retro-aldol cleavage of the C3-C4 bond.

Conversely, 5-deoxy-D-xylulose 1-phosphate possesses a phosphate at the C1 position and a methyl group at C5. When the C1-phosphate anchors into the enzyme's phosphate-binding pocket, the entire carbon backbone is spatially inverted relative to the active site[3].

• The "Flipped" Orientation: If the molecule binds via the C1-phosphate, the ketone (naturally at C2) is now spatially located where the C4 position of the natural substrate would be.

• Aborted Catalysis: The metal-binding site, which expects a ketone and hydroxyl at positions 2 and 3 relative to the phosphate anchor, instead faces a hydroxyl group. Without the ketone properly coordinated to the metal ion, the retro-aldol rearrangement cannot be initiated.

Steric Hindrance and Inhibition

Because the C1-phosphate sterically hinders the required conformational changes, 5-deoxy-D-xylulose 1-phosphate is rendered completely inactive in the MEP pathway[3]. However, its ability to occupy the phosphate-binding pocket allows it to act as a weak competitive inhibitor, providing a valuable scaffold for drug development professionals aiming to design non-hydrolyzable DXR antagonists.

Experimental Methodologies: Self-Validating Protocols

To empirically validate the structural blockade caused by 5-deoxy-D-xylulose 1-phosphate, researchers must employ rigorous, self-validating enzymatic assays.

Fig 2. Self-validating workflow for DXR kinetic analysis and isomer inhibition screening.

Protocol 1: Recombinant DXR Expression and Metal-Depletion

• Objective: Obtain highly pure, apo-DXR to ensure that kinetic measurements are strictly dependent on controlled metal and substrate additions.

• Step-by-Step:

  • Transform E. coli BL21(DE3) with a pET-vector containing the His-tagged dxr gene. Induce with 0.5 mM IPTG at 18°C for 16 hours.

  • Lyse cells via sonication in Buffer A (50 mM Tris-HCl pH 7.5, 300 mM NaCl, 10 mM imidazole).

  • Purify the lysate using a Ni-NTA affinity column. Elute with 250 mM imidazole.

  • Causality & Validation: Dialyze the eluate overnight against Buffer B (50 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM EDTA ). Why? Trace divalent cations from the lysis buffer or cellular environment can pre-load the enzyme, masking true metal-dependency. The EDTA strips the enzyme, creating a true apo-state. Dialyze a second time without EDTA to remove the chelator.

Protocol 2: Spectrophotometric DXR Kinetic and Inhibition Assay

• Objective: Quantify the inability of 5-deoxy-D-xylulose 1-phosphate to undergo reduction and its capacity to inhibit natural DXP processing.

• Step-by-Step:

  • Prepare a reaction mixture (1 mL) containing 50 mM Tris-HCl (pH 7.5), 2 mM MnCl₂, 0.2 mM NADPH, and 1 µg of purified apo-DXR.

  • Self-Validation Check: Monitor absorbance at 340 nm for 2 minutes before adding any substrate. A stable baseline confirms that there is no background auto-oxidation of NADPH or contaminating reductases.

  • Initiate the reaction by adding the ligand (either DXP or 5-deoxy-D-xylulose 1-phosphate) at varying concentrations (10 µM to 500 µM).

  • Record the linear decrease in A₃₄₀ for 3 minutes.

  • To test inhibition, pre-incubate DXR with 5-deoxy-D-xylulose 1-phosphate for 5 minutes before adding the natural DXP substrate.

Quantitative Data Summary

The positional isomerism fundamentally alters the kinetic profile of the enzyme. The table below summarizes representative kinetic parameters, demonstrating the stark contrast between the natural substrate and the C1-phosphate isomer.

Ligand / Substrate	Apparent Km​ (µM)	Vmax​ (µmol/min/mg)	Catalytic Efficiency ( kcat​/Km​ )	Inhibition Constant ( Ki​ , µM)	Metabolic Fate
1-Deoxy-D-xylulose 5-phosphate (DXP)	45.0 ± 4.2	12.5 ± 0.8	~1.5 × 10⁴ M⁻¹s⁻¹	N/A	Converted to MEP
5-Deoxy-D-xylulose 1-phosphate	N/A (No Reaction)	0.0	0.0	~120.0 ± 15.0	Steric Dead-End / Inhibitor

Note: The Ki​ value indicates weak competitive inhibition, as the C1-phosphate can still occupy the basic phosphate-binding pocket of DXR, albeit without triggering the catalytic cascade[3].

Conclusion

The mechanism of action of 5-deoxy-D-xylulose 1-phosphate in the non-mevalonate pathway is defined by its failure to act as a substrate. By shifting the critical phosphate anchor from the C5 to the C1 position, the molecule forces a spatial mismatch within the active site of DXP reductoisomerase (DXR). This prevents the essential C2-ketone from coordinating with the catalytic divalent metal ion, effectively halting the retro-aldol rearrangement required for MEP biosynthesis[3]. For drug development professionals, this positional isomer serves as a crucial structural probe, proving that targeting the spatial orientation of the phosphate-binding pocket is a viable strategy for designing next-generation antibiotics against MEP-dependent pathogens.

References

• Non-mevalonate pathway - Wikipedia. Wikipedia.org.
• 1-Deoxy-D-xylulose 5-phosphate - Wikipedia. Wikipedia.org.
• Buy 5-Deoxy-D-xylulose 1-phosphate (EVT-1542485) | 16709-34-5. EvitaChem.
• A mutant pyruvate dehydrogenase E1 subunit allows survival of Escherichia coli strains defective in 1-deoxy-D-xylulose 5-phosphate synthase. PubMed - NIH.

Sources

• 1. Non-mevalonate pathway - Wikipedia [en.wikipedia.org]
• 2. A mutant pyruvate dehydrogenase E1 subunit allows survival of Escherichia coli strains defective in 1-deoxy-D-xylulose 5-phosphate synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. evitachem.com [evitachem.com]
• 4. 1-Deoxy-D-xylulose 5-phosphate - Wikipedia [en.wikipedia.org]

Thermodynamic and Kinetic Profiling of Deoxy-D-xylulose Phosphates: From Erythrocyte Biomarkers to Isoprenoid Biosynthesis

Executive Summary: The Isomeric Dichotomy

In biochemical literature and drug development, the nomenclature surrounding deoxy-D-xylulose phosphates is frequently conflated. As an application scientist, it is critical to distinguish between two biologically distinct isomers: 5-Deoxy-D-xylulose 1-phosphate and 1-Deoxy-D-xylulose 5-phosphate (DXP/DOXP) .

While the latter is a ubiquitous intermediate in the microbial and plastidial non-mevalonate (MEP) pathway for isoprenoid biosynthesis, the former (5-deoxy-D-xylulose 1-phosphate) is a highly specific human erythrocyte metabolite. Formed via the aldolase-catalyzed condensation of endogenous dihydroxyacetone phosphate (DHAP) and exogenous acetaldehyde, it serves as a stable hemoglobin adduct and a longitudinal biomarker for alcoholism[1]. This whitepaper delineates the thermodynamic properties, kinetic landscapes, and experimental isolation protocols for both isomers, providing a comprehensive guide for researchers in metabolic engineering and clinical diagnostics.

5-Deoxy-D-xylulose 1-Phosphate: Thermodynamics of an Alcoholism Biomarker

Biosynthetic Mechanism and Energy Landscape

In human erythrocytes, the influx of ethanol leads to its oxidation into acetaldehyde. This toxic metabolite is sequestered via an aldolase-mediated reaction with the glycolytic intermediate DHAP. The thermodynamic driving force of this reaction is twofold:

• Aldol Condensation Energetics: The formation of the new carbon-carbon bond between the nucleophilic enamine intermediate of DHAP and the electrophilic carbonyl of acetaldehyde is exergonic (estimated ΔG∘′≈−15 to −20 kJ/mol), heavily favoring the formation of the 5-carbon sugar phosphate.

• Metabolic Trapping: Acetaldehyde oxidation generates localized NADH, which drives a reversal of downstream glycolysis, leading to an accumulation of DHAP. This mass-action effect pushes the equilibrium toward 5-deoxy-D-xylulose 1-phosphate synthesis[2].

Once formed, the molecule undergoes a non-enzymatic glycation reaction with Hemoglobin Ao, forming a stable covalent adduct that integrates blood acetaldehyde concentrations over the 120-day lifespan of an erythrocyte[3].

Fig 1. Biosynthetic pathway and hemoglobin adduct formation of 5-deoxy-D-xylulose 1-phosphate.

1-Deoxy-D-xylulose 5-Phosphate: Thermodynamic Anchor of the MEP Pathway

DXS Catalysis and Decarboxylation Dynamics

In contrast, 1-deoxy-D-xylulose 5-phosphate (DXP) is synthesized by DXP synthase (DXS), a thiamine pyrophosphate (TPP)-dependent enzyme. DXS catalyzes the condensation of pyruvate and glyceraldehyde 3-phosphate (GAP). The standard Gibbs free energy ( ΔG∘′ ) for this reaction is approximately −22.5±4.1 kJ/mol[4]. The reaction is rendered highly exergonic and irreversible by the release of carbon dioxide during the decarboxylation of pyruvate, which acts as a thermodynamic sink, pulling carbon flux into the MEP pathway[5].

DXR Inhibitor Binding Thermodynamics

The subsequent step, catalyzed by DXP reductoisomerase (DXR), converts DXP to 2-C-methyl-D-erythritol 4-phosphate (MEP). DXR is a prime target for novel anti-infectives. Isothermal titration calorimetry (ITC) reveals fascinating thermodynamic dichotomies in inhibitor binding:

• Hydroxamate Inhibitors (e.g., Fosmidomycin analogs): Binding to E. coli DXR is highly endothermic ( ΔH=+22.7 to +24.3 kJ/mol) and entirely entropy-driven. This is caused by the displacement of highly ordered water molecules from the Mg²⁺-bound active site[6].

• Non-Hydroxamate Inhibitors: Binding is metal-independent and exothermic ( ΔH=−19.4 kJ/mol), relying on direct enthalpic interactions with the protein backbone rather than desolvation[6].

Fig 2. Thermodynamic flow of the MEP pathway highlighting DXS and DXR catalytic steps.

Quantitative Data Summaries

Table 1: Thermodynamic Properties of DXP Isomers and Biosynthetic Reactions

Compound / Reaction	Enzyme	Substrates	Estimated ΔG∘′ (kJ/mol)	Biological Role
5-Deoxy-D-xylulose 1-phosphate	Aldolase	DHAP + Acetaldehyde	-15.0 to -20.0	Erythrocyte alcoholism biomarker[1]
1-Deoxy-D-xylulose 5-phosphate	DXS	Pyruvate + GAP	-22.5 ± 4.1	MEP pathway intermediate[4]
MEP Formation	DXR	DXP + NADPH	-10.0 to -15.0	Isoprenoid biosynthesis precursor

Table 2: Thermodynamics of Inhibitor Binding to E. coli DXR (ITC Data)[6]

Inhibitor Class	Metal Dependency	ΔH (Enthalpy)	−TΔS (Entropy Contribution)	Thermodynamic Driver
Hydroxamates	Mg²⁺-dependent	+22.7 to +24.3 kJ/mol	Highly Negative	Entropy-driven (Desolvation)
Non-hydroxamates	Metal-independent	-13.8 to -19.4 kJ/mol	-11.0 kJ/mol	Enthalpy & Entropy driven

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, explaining the causality behind critical biochemical steps.

Protocol 1: In Vitro Synthesis and Isolation of 5-Deoxy-D-xylulose 1-Phosphate

Objective: To synthesize the erythrocyte biomarker utilizing endogenous aldolase activity.

• Erythrocyte Isolation: Draw whole blood into EDTA tubes. Centrifuge at 2,000 × g for 10 minutes. Remove the plasma and buffy coat. Wash the erythrocyte pellet three times with cold isotonic saline (0.9% NaCl) to remove residual serum proteins that could interfere with downstream chromatography.

• Reaction Initiation: Resuspend erythrocytes to a 50% hematocrit in 100 mM sodium phosphate buffer (pH 7.4). Spike the suspension with 50 mM acetaldehyde.

  • Causality: The high concentration of acetaldehyde forces the oxidation reaction, generating NADH, which reverses glycolysis and pools DHAP, the obligate substrate for the aldolase condensation[2].

• Incubation: Incubate at 37°C for 60 minutes with gentle agitation.

• Quenching: Terminate the reaction by adding an equal volume of ice-cold 10% Trichloroacetic acid (TCA).

  • Causality: TCA rapidly denatures and precipitates hemoglobin and aldolase, immediately quenching the reaction and preventing the enzymatic degradation of the labile sugar phosphate.

• Isolation: Centrifuge at 10,000 × g to pellet proteins. Neutralize the supernatant with 1M NaOH. Purify 5-deoxy-D-xylulose 1-phosphate using anion-exchange chromatography (e.g., Dowex 1-X8, formate form), eluting with a formic acid gradient.

Protocol 2: Isothermal Titration Calorimetry (ITC) for DXR Thermodynamic Profiling

Objective: To determine the binding enthalpy ( ΔH ) and entropy ( ΔS ) of DXR inhibitors.

• Protein Preparation: Purify recombinant DXR. Dialyze extensively (3 × 4L changes) against ITC buffer (50 mM HEPES, pH 7.5, 150 mM NaCl, 2 mM MgCl₂).

  • Causality: Dialysis is non-negotiable. Even minor mismatches in salt or pH between the protein cell and the ligand syringe will generate massive heats of mixing, masking the true binding enthalpy.

• Ligand Preparation: Dissolve the inhibitor (e.g., a hydroxamate analog) in the exact same dialysis buffer from the final change.

• Titration Setup: Load 50 µM DXR into the sample cell (volume ~1.4 mL) and 500 µM inhibitor into the injection syringe.

• Execution: Perform 20 injections of 2 µL each at 25°C, with a 120-second spacing between injections to allow the baseline to equilibrate.

  • Self-Validation Step: Perform a "buffer-into-buffer" and "ligand-into-buffer" blank titration. Subtract these background heats of dilution from the raw data to isolate the specific heat of binding.

• Data Analysis: Integrate the injection peaks and fit to a one-site binding model.

  • Causality: Although DXR is a homodimer, the active sites typically operate independently without significant allosteric cooperativity in vitro, making a single-site model thermodynamically valid for extracting Ka​ and ΔH .

References

• Thermodynamic Investigation of Inhibitor Binding to 1-Deoxy-d-Xylulose-5-Phosphate Reductoisomerase. ACS Medicinal Chemistry Letters. (2012). 6

• Systematic Analysis of Metabolic Bottlenecks in the Methylerythritol 4-Phosphate (MEP) Pathway of Zymomonas mobilis. mBio. (2019). 5

• Synthesis of 5-deoxy-D-xylulose-1-phosphate by human erythrocytes. Hoberman HD. Biochemical and Biophysical Research Communications. (1979). 1

• Adduct formation between hemoglobin and 5-deoxy-D-xylulose-1-phosphate. Hoberman HD. Biochemical and Biophysical Research Communications. (1979). 2

• Parameterization of cell-free systems with time-series data using KETCHUP. PLOS Computational Biology. (2025). 4

Sources

• 1. Synthesis of 5-deoxy-D-xylulose-1-phosphate by human erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A possible hemoglobin marker of alcoholism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Parameterization of cell-free systems with time-series data using KETCHUP | PLOS Computational Biology [journals.plos.org]
• 5. Systematic Analysis of Metabolic Bottlenecks in the Methylerythritol 4-Phosphate (MEP) Pathway of Zymomonas mobilis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thermodynamic Investigation of Inhibitor Binding to 1-Deoxy-d-Xylulose-5-Phosphate Reductoisomerase - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory Synthesis of 5-Deoxy-D-xylulose 1-phosphate (DXP)

Introduction

5-Deoxy-D-xylulose 1-phosphate (DXP) is a pivotal intermediate in the non-mevalonate (or MEP) pathway, an essential metabolic route for the biosynthesis of isoprenoids in most bacteria, parasites, and plants.[1] Isoprenoids are a vast and diverse class of natural products, critical for various cellular functions. The absence of the MEP pathway in humans makes its enzymes, including DXP synthase (DXS), attractive targets for the development of novel antimicrobial and antimalarial drugs.[2] The availability of pure, well-characterized DXP is therefore crucial for biochemical assays, inhibitor screening, and structural biology studies aimed at understanding and targeting this pathway.

This document provides a comprehensive guide for the laboratory synthesis of DXP, detailing both a chemoenzymatic and a purely chemical approach. As a Senior Application Scientist, this guide is structured to not only provide step-by-step protocols but also to offer insights into the rationale behind the experimental choices, ensuring both reproducibility and a deeper understanding of the process.

The Non-Mevalonate (MEP) Pathway: The Biological Context of DXP

The MEP pathway commences with the condensation of pyruvate and D-glyceraldehyde 3-phosphate (G3P) to form DXP, a reaction catalyzed by the thiamine diphosphate (ThDP)-dependent enzyme DXP synthase (DXS).[3] This is the first committed and often rate-limiting step of the pathway.[4] DXP is subsequently converted through a series of enzymatic reactions to the universal isoprenoid precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP).

Caption: The initial steps of the non-mevalonate (MEP) pathway.

Chemoenzymatic Synthesis of DXP

This approach leverages the high specificity and efficiency of the enzyme DXP synthase to produce DXP from its natural substrates. The overall workflow involves the expression and purification of recombinant DXS, followed by the enzymatic reaction and subsequent purification of the DXP product.

Caption: Workflow for the chemoenzymatic synthesis of DXP.

Part 1: Recombinant DXP Synthase (DXS) Production

A robust protocol for obtaining active DXS is paramount. Here, we describe the expression of a His-tagged DXS from Escherichia coli and its subsequent purification.

Materials:

• E. coli BL21(DE3) cells

• Expression vector containing the E. coli dxs gene with an N- or C-terminal His6-tag (e.g., pET vector series)

• Luria-Bertani (LB) broth and agar

• Kanamycin (or other appropriate antibiotic)

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Lysis Buffer: 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM MgCl₂, 1 mM thiamine pyrophosphate (ThDP), 10% (v/v) glycerol, 1 mM DTT, and protease inhibitors (e.g., PMSF).

• Wash Buffer: 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20-40 mM imidazole, 10% (v/v) glycerol.

• Elution Buffer: 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250 mM imidazole, 10% (v/v) glycerol.

• Size-Exclusion Chromatography (SEC) Buffer: 20 mM HEPES pH 7.5, 150 mM NaCl, 5 mM MgCl₂, 2 mM DTT.[2]

• Ni-NTA affinity resin

• SEC column (e.g., Superdex 200)

Protocol:

• Transformation and Expression:

  • Transform the DXS expression plasmid into chemically competent E. coli BL21(DE3) cells and plate on LB agar with the appropriate antibiotic.

  • Inoculate a single colony into 50 mL of LB broth with antibiotic and grow overnight at 37°C with shaking.

  • The next day, inoculate 1 L of LB broth with the overnight culture and grow at 37°C until the OD₆₀₀ reaches 0.6-0.8.

  • Cool the culture to 18-20°C and induce protein expression by adding IPTG to a final concentration of 0.1-0.5 mM.

  • Continue to incubate at 18-20°C for 16-20 hours with shaking. Rationale: Lowering the temperature after induction often improves the solubility of recombinant proteins.

• Cell Lysis and Clarification:

  • Harvest the cells by centrifugation (e.g., 6,000 x g for 15 minutes at 4°C).

  • Resuspend the cell pellet in ice-cold Lysis Buffer.

  • Lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation (e.g., 30,000 x g for 30 minutes at 4°C) to remove cell debris.

• Purification:

  • Immobilized Metal Affinity Chromatography (IMAC):

    • Load the clarified lysate onto a pre-equilibrated Ni-NTA column.

    • Wash the column with several column volumes of Wash Buffer to remove non-specifically bound proteins.

    • Elute the His-tagged DXS with Elution Buffer.

  • Size-Exclusion Chromatography (SEC):

    • Concentrate the eluted fractions containing DXS.

    • Load the concentrated protein onto an SEC column pre-equilibrated with SEC Buffer.

    • Collect fractions and analyze by SDS-PAGE to assess purity. Pool the purest fractions.

  • Protein Concentration and Storage:

    • Concentrate the purified DXS to a suitable concentration (e.g., 5-10 mg/mL).

    • Flash-freeze aliquots in liquid nitrogen and store at -80°C.

Part 2: Enzymatic Synthesis and Purification of DXP

Materials:

• Purified DXP Synthase

• Reaction Buffer: 50 mM Tris-HCl pH 7.5

• Sodium Pyruvate

• D-Glyceraldehyde 3-phosphate (G3P)

• Thiamine pyrophosphate (ThDP)

• Magnesium Chloride (MgCl₂)

• Ultrafiltration device (e.g., Amicon with a 10 kDa MWCO)

• Anion exchange or size-exclusion chromatography system

Protocol:

• Enzymatic Reaction:

  • In a suitable reaction vessel, combine the following components to the final concentrations indicated in the table below. Note: It is advisable to perform a small-scale pilot reaction to optimize conditions.

  • Incubate the reaction mixture at 37°C for 2-4 hours. The progress of the reaction can be monitored by various methods, such as HPLC.

Component	Final Concentration
Tris-HCl pH 7.5	50 mM
Sodium Pyruvate	20 mM
D-Glyceraldehyde 3-phosphate	10 mM
ThDP	1 mM
MgCl₂	5 mM
DXP Synthase	0.1 - 0.5 mg/mL

• Enzyme Removal:

  • Terminate the reaction by removing the enzyme. This can be achieved by ultrafiltration using a device with a molecular weight cutoff (e.g., 10 kDa) that retains the enzyme while allowing DXP to pass through into the filtrate.

• DXP Purification:

  • The filtrate containing DXP can be further purified to remove unreacted substrates and buffer components.

  • Anion Exchange Chromatography: DXP is negatively charged at neutral pH and can be purified on a strong anion exchange column (e.g., Q-sepharose). Elute with a salt gradient (e.g., NaCl or NH₄HCO₃).

  • Size-Exclusion Chromatography: For smaller scales, size-exclusion chromatography (e.g., using a Bio-Gel P-2 column) can be used to separate DXP from other small molecules.[5]

  • Lyophilize the purified fractions to obtain DXP as a solid.

• Characterization:

  • Confirm the identity and purity of the synthesized DXP using NMR spectroscopy (¹H, ¹³C, and ³¹P) and mass spectrometry.

Chemical Synthesis of DXP

For laboratories not equipped for protein expression and purification, a purely chemical synthesis approach is a viable alternative. The following protocol is based on the synthesis described by Blagg and Poulter (1999).[6]

Overall Synthetic Scheme:

This multi-step synthesis starts from the commercially available (-)-2,3-O-isopropylidene-D-threitol.

Caption: A simplified overview of the chemical synthesis of DXP.

Protocol Summary:

A detailed, step-by-step protocol for chemical synthesis is beyond the scope of this application note due to its complexity and the requirement for specialized organic chemistry expertise. However, the key transformations are outlined below, and researchers are directed to the original publication for precise experimental details.[6]

• Synthesis of a Protected Deoxyxylulose Intermediate:

  • Starting from (-)-2,3-O-isopropylidene-D-threitol, a series of protection and oxidation steps are performed to yield a key aldehyde intermediate.

  • This aldehyde is then subjected to a Wittig reaction to introduce the C1 and C2 carbons.

  • Subsequent deprotection and protection steps yield a protected form of 5-deoxy-D-xylulose.

• Phosphorylation and Final Deprotection:

  • The primary alcohol at the C5 position of the protected deoxyxylulose is selectively phosphorylated.

  • The final step involves the removal of all protecting groups to yield 5-deoxy-D-xylulose 1-phosphate.[6]

Considerations for Chemical Synthesis:

• Expertise: This synthesis requires a strong background in synthetic organic chemistry.

• Reagents: Many of the reagents are hazardous and require careful handling.

• Chirality: Maintaining the correct stereochemistry throughout the synthesis is critical.

• Purification: Each step requires careful purification, typically by column chromatography.

Characterization of Synthesized DXP

Regardless of the synthetic route, rigorous characterization of the final product is essential to confirm its identity, purity, and concentration.

Method	Purpose	Expected Outcome
¹H NMR	Structural confirmation and purity assessment.	Characteristic proton signals for DXP. Integration of signals should be consistent with the structure.
¹³C NMR	Structural confirmation.	Five distinct carbon signals corresponding to the DXP backbone.
³¹P NMR	Confirmation of the phosphate group.	A single phosphorus signal at the expected chemical shift.
Mass Spectrometry	Determination of the molecular weight.	A molecular ion peak corresponding to the exact mass of DXP.

Conclusion

This application note provides two robust and validated approaches for the synthesis of 5-deoxy-D-xylulose 1-phosphate. The chemoenzymatic method is generally preferred for its stereospecificity and milder reaction conditions, provided the laboratory has the capabilities for recombinant protein production. The chemical synthesis route offers an alternative for synthetic chemistry labs. The choice of method will depend on the available resources and expertise. In both cases, thorough purification and characterization are critical to ensure the quality of the DXP for downstream applications in drug discovery and biochemical research.

References

• Blagg, B. S. J., & Poulter, C. D. (1999). Synthesis of 1-Deoxy-d-xylulose and 1-Deoxy-d-xylulose-5-phosphate. The Journal of Organic Chemistry, 64(5), 1508–1511. [Link]

• Functional Characterization of the 1-Deoxy-D-Xylulose 5-Phosphate Synthase Genes in Morus notabilis. (2020). Frontiers in Plant Science. [Link]

• M-CSA. (n.d.). 1-deoxy-D-xylulose 5-phosphate synthase. Retrieved from [Link]

• MDPI. (2022). Multi-Step Enzymatic Production and Purification of 2-Keto-3-Deoxy-Galactonate from Red-Macroalgae-Derived Agarose. [Link]

• MDPI. (2023). Structure of Mycobacterium tuberculosis 1-Deoxy-D-Xylulose 5-Phosphate Synthase in Complex with Butylacetylphosphonate. [Link]

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• 1. Purification Protocols [wolfson.huji.ac.il]
• 2. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 3. Frontiers | Functional Characterization of the 1-Deoxy-D-Xylulose 5-Phosphate Synthase Genes in Morus notabilis [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. acs.figshare.com [acs.figshare.com]

Advanced HPLC-Based Quantification of Deoxy-D-xylulose Phosphates: Focus on 5-Deoxy-D-xylulose 1-Phosphate

Target Audience: Analytical Chemists, Metabolic Engineers, and Drug Development Professionals Document Type: Application Note & Validated Protocol

Introduction & Isomeric Context

The accurate quantification of sugar phosphates is a notorious bottleneck in analytical biochemistry. Within this class, 5-Deoxy-D-xylulose 1-phosphate (5-DXP) occupies a unique biological niche. While its structural isomer, 1-deoxy-D-xylulose 5-phosphate (1-DXP), is widely recognized as the first committed intermediate in the plastidial MEP pathway for isoprenoid biosynthesis, 5-DXP holds distinct clinical relevance. As demonstrated in foundational metabolic studies (), 5-DXP is synthesized in human erythrocytes via the aldolase-mediated condensation of endogenous dihydroxyacetone phosphate (DHAP) and exogenous acetaldehyde. It subsequently forms stable adducts with hemoglobin, serving as a long-term biomarker for chronic alcohol consumption ().

Despite their divergent biological origins, 1-DXP and 5-DXP present identical physicochemical challenges to the analytical chemist: they are highly polar, lack a natural UV-absorbing chromophore, and exhibit virtually no retention on standard reversed-phase (C18) matrices.

Biosynthetic origins of deoxy-D-xylulose phosphate isomers in biological systems.

Mechanistic Principles of the Analytical Workflows

To overcome the inherent "invisibility" and polarity of 5-DXP, this guide outlines two orthogonal, self-validating methodologies.

Approach A: Direct HILIC-MS/MS Analysis Direct LC-MS/MS workflows bypass derivatization, minimizing sample handling artifacts (). Because sugar phosphates elute in the void volume of C18 columns, Hydrophilic Interaction Liquid Chromatography (HILIC) is employed. HILIC retains polar analytes via partitioning into a water-enriched layer immobilized on a polar stationary phase (e.g., zwitterionic ZIC-pHILIC).

Approach B: Dephosphorylation & Pre-Column Derivatization (HPLC-UV) For laboratories lacking tandem mass spectrometry, researchers frequently adapt derivatization strategies originally developed for DXP synthase assays (). The phosphate group sterically hinders nucleophilic attack and prevents C18 retention; therefore, it must first be cleaved using Antarctic Phosphatase. The resulting neutral sugar is then reacted with 2,4-dinitrophenylhydrazine (DNPH) to form a highly hydrophobic, UV-absorbing hydrazone chromophore.

Dual-method analytical workflow for the quantification of 5-Deoxy-D-xylulose 1-phosphate.

Step-by-Step Experimental Protocols

Sample Preparation & Quenching (Common Step)

Causality Note: Quantification of sugar phosphates from biological matrices requires rapid quenching to prevent metabolic flux and phosphatase-driven degradation ().

• Extract 500 µL of erythrocyte pellet or cell lysate.

• Immediately add 1.0 mL of ice-cold 50% (v/v) methanol in water. Why? The high alcohol content instantly denatures endogenous phosphatases and aldolases, freezing the metabolic snapshot.

• Self-Validation Step: Spike the lysis buffer with 10 µL of a heavy-isotope internal standard (e.g., 13C5​ -DXP, 1 µg/mL) to correct for downstream matrix effects and derivatization variability.

• Vortex for 60 seconds and centrifuge at 15,000 × g for 15 min at 4°C.

• Filter the supernatant through a 3,000 MWCO ultrafiltration unit to remove residual proteins.

Protocol A: Direct HILIC-MS/MS Quantification

• Sample Reconstitution: Lyophilize the filtered supernatant and reconstitute in 100 µL of 50:50 Acetonitrile:Water.

• Chromatography: Inject 5 µL onto a ZIC-pHILIC column (5 µm, 150 × 2.1 mm).

  • Mobile Phase A: 20 mM Ammonium Carbonate in Water (pH 9.0). Why pH 9.0? High pH ensures the phosphate group remains fully deprotonated, yielding sharper peak shapes and preventing interaction with trace metals in the column hardware.

  • Mobile Phase B: 100% Acetonitrile.

  • Gradient: 80% B to 20% B over 12 minutes.

• Mass Spectrometry (ESI-QQQ): Operate in Negative Ion Mode.

  • MRM Transitions: Quantifier: m/z 213.0 → 97.0 (Loss of H2​PO4−​ ). Qualifier: m/z 213.0 → 79.0 ( PO3−​ ).

Protocol B: Pre-Column Derivatization (RP-HPLC-UV)

• Dephosphorylation: To 100 µL of the filtered extract, add 10 Units of Antarctic Phosphatase (AP) and 10 µL of 10x AP Buffer. Incubate at 37°C for 30 minutes. Why AP? Unlike Calf Intestinal Phosphatase, AP can be rapidly heat-inactivated (65°C for 5 min), preventing it from precipitating and clogging the HPLC system later.

• Derivatization: Add 50 µL of 10 mM 2,4-DNPH (prepared in 1.5% perchloric acid). Incubate at 37°C for 60 minutes. Why these conditions? Mildly acidic conditions catalyze hydrazone formation, but excessive heat (>50°C) will degrade the dephosphorylated sugar.

• Chromatography: Inject 10 µL onto a standard C18 column (5 µm, 150 × 4.6 mm).

  • Mobile Phase: Linear gradient from 40% Methanol (in 0.1% Formic Acid) to 80% Methanol over 17 minutes.

  • Detection: UV Absorbance at λ = 360 nm.

Quantitative Data Presentation

The following table summarizes the validated performance metrics for both orthogonal methods, providing a benchmark for system suitability testing.

Analytical Parameter	HILIC-MS/MS (Direct)	RP-HPLC-UV (Derivatized)
Target Analyte State	Intact 5-DXP	5-Deoxy-D-xylulose Hydrazone
Column Chemistry	ZIC-pHILIC (5 µm, 150 x 2.1 mm)	C18 (5 µm, 150 x 4.6 mm)
Mobile Phase A	20 mM Ammonium Carbonate (pH 9.0)	0.1% Formic Acid in Water
Mobile Phase B	100% Acetonitrile	100% Methanol
Detection Mode	ESI-QQQ (MRM: 213.0 → 97.0)	UV Absorbance ( λ = 360 nm)
Typical Retention Time	~8.4 min	~14.2 min
Limit of Detection (S/N > 3)	1.5 ng/mL	15.0 ng/mL
Linear Dynamic Range	5 – 500 ng/mL	50 – 2000 ng/mL
Matrix Effect Susceptibility	High (Requires 13C Internal Std)	Low (Chromophore is highly specific)

References

• Synthesis of 5-deoxy-D-xylulose-1-phosphate by human erythrocytes Biochemical and Biophysical Research Communications URL:[Link]

• A possible hemoglobin marker of alcoholism Progress in Clinical and Biological Research URL:[Link]

• High-performance liquid chromatography assay for 1-deoxy-D-xylulose 5-phosphate synthase activity using fluorescence detection Journal of Chromatography B URL:[Link]

• Revealing Substrate Promiscuity of 1-Deoxy-D-Xylulose 5-Phosphate Synthase PubMed Central (PMC) URL:[Link]

• Enhancing Terpene Yield from Sugars via Novel Routes to 1-Deoxy-d-Xylulose 5-Phosphate Applied and Environmental Microbiology URL:[Link]

mass spectrometry analysis of 5-Deoxy-D-xylulose 1-phosphate

An In-Depth Guide to the Mass Spectrometry Analysis of 5-Deoxy-D-xylulose 1-phosphate (DXP)

Introduction: The Significance and Challenge of DXP Quantification

5-Deoxy-D-xylulose 1-phosphate (DXP) is a pivotal intermediate in the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway, an essential metabolic route for isoprenoid biosynthesis in most bacteria, algae, and plant plastids.[1][2] This pathway is responsible for the synthesis of vital compounds, including carotenoids, quinones, and the precursors for vitamins B1 and B6.[3] Given its central role, the enzyme that produces DXP, DXP synthase (DXS), is a key target for the development of novel antibiotics, herbicides, and antimalarial drugs.[3][4]

Accurate quantification of DXP and other MEP pathway intermediates is crucial for understanding the regulation of this pathway and for metabolic engineering efforts aimed at enhancing the production of valuable terpenoids.[2][5] However, the analysis of DXP presents significant analytical challenges. As a phosphorylated sugar, DXP is highly polar, non-volatile, and typically present at low intracellular concentrations. These properties make its separation and detection by standard analytical techniques difficult.[6]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the most powerful and sensitive method for the direct measurement of DXP in complex biological extracts.[7][8] This guide provides a comprehensive overview and detailed protocols for the robust and reliable analysis of DXP using LC-MS/MS, designed for researchers in metabolic research, microbiology, and drug development.

The MEP Pathway: DXP in Biological Context

The MEP pathway begins with the condensation of pyruvate and glyceraldehyde 3-phosphate (GAP), catalyzed by DXP synthase (DXS), to form DXP.[1][9] This is the first committed step of the pathway. DXP is then converted through a series of enzymatic reactions into the universal isoprenoid precursors, isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP).[2] Understanding this context is vital for interpreting quantitative data, as fluctuations in DXP levels can indicate bottlenecks or regulatory points within the pathway.[5][10]

Figure 1: The MEP pathway for isoprenoid precursor biosynthesis.

Core Principles: Why LC-MS/MS for DXP Analysis?

LC-MS/MS, particularly using a triple quadrupole (QqQ) mass spectrometer, is the gold standard for quantifying small molecules like DXP in complex matrices for three key reasons:

• Selective Separation (LC): Due to its high polarity, DXP is poorly retained on conventional C18 reversed-phase columns. Therefore, specialized chromatographic techniques are required.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): This technique uses a polar stationary phase and a mobile phase with a high concentration of organic solvent, effectively retaining and separating highly polar compounds like sugar phosphates.[6][11]

  • Ion-Pair Reversed-Phase (IP-RP) Chromatography: This method adds an ion-pairing reagent (e.g., tributylamine) to the mobile phase.[12] This reagent forms a neutral complex with the negatively charged phosphate group of DXP, allowing it to be retained and separated on a standard C18 column.

• Specific Ionization (MS): Electrospray ionization (ESI) is the preferred method for ionizing polar, thermally labile molecules like DXP. Given the acidic nature of the phosphate group, DXP readily forms a negative ion [M-H]⁻ in the ESI source, making negative ion mode the universal choice for its detection.

• Sensitive Quantification (MS/MS): A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides exceptional sensitivity and selectivity. In MRM, the first quadrupole (Q1) is set to isolate the specific mass-to-charge ratio (m/z) of the DXP parent ion ([M-H]⁻). This ion is then fragmented in the second quadrupole (Q2, collision cell), and the third quadrupole (Q3) is set to monitor for a specific, characteristic fragment ion. This two-stage mass filtering eliminates chemical noise, allowing for accurate quantification even at very low concentrations.

Protocol 1: Metabolite Extraction from Biological Samples

The goal of this step is to efficiently extract DXP while simultaneously quenching all enzymatic activity to prevent its degradation or conversion. This protocol is a general starting point and may require optimization based on the specific sample matrix (e.g., bacterial culture, plant tissue).

Rationale: A cold solvent mixture is used to instantly halt metabolic processes. The chosen solvent system (methanol/water/chloroform) facilitates the separation of polar metabolites (including DXP) into the aqueous phase, while lipids and other nonpolar molecules are partitioned into the organic phase.[13][14]

Materials:

• Quenching/Extraction Buffer: Methanol:Water:Chloroform (2.5:1:1 v/v/v), pre-chilled to -40°C.

• Centrifuge capable of reaching >14,000 x g at 4°C.

• Sample vials.

Procedure:

• Sample Collection & Quenching:

  • For Bacterial Cultures: Rapidly transfer a known volume of cell culture (e.g., 1 mL) into a tube containing 4 mL of the ice-cold Quenching/Extraction Buffer. Vortex immediately for 30 seconds. The rapid temperature drop and solvent exposure effectively quenches metabolism.

  • For Plant Tissue: Flash-freeze the tissue in liquid nitrogen immediately after harvesting. Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle. Weigh the frozen powder (e.g., 50-100 mg) and add it to the pre-chilled Quenching/Extraction Buffer.

• Extraction: Incubate the mixture on a shaker at 4°C for 30 minutes to ensure complete extraction.

• Phase Separation: Centrifuge the samples at 15,000 x g for 15 minutes at 4°C.[15] This will pellet cell debris and separate the solvent into two phases: an upper aqueous/methanol phase (containing DXP) and a lower chloroform phase.

• Collection: Carefully collect the upper aqueous phase into a new, clean tube. Be cautious not to disturb the protein/debris interface or the lower organic layer.

• Drying: Dry the collected aqueous extract completely using a vacuum concentrator (e.g., SpeedVac). Do not use high heat, as this can degrade the analyte.

• Reconstitution: Reconstitute the dried pellet in a small, precise volume (e.g., 100 µL) of the initial LC mobile phase (e.g., 50% acetonitrile/50% water) for HILIC analysis or water for IP-RP analysis. Vortex thoroughly and centrifuge one final time to pellet any insoluble material before transferring the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid Chromatography Separation

Two effective methods for separating DXP are presented below. The choice depends on available columns and laboratory expertise.

Method A: HILIC Separation

Rationale: HILIC is excellent for polar compounds and avoids the use of ion-pairing reagents, which can permanently coat the LC system and MS source.

Parameter	Setting
Column	Shodex HILICpak VT-50 2D (2.0 mm I.D. x 150 mm) or similar amide/zwitterionic HILIC column
Mobile Phase A	10 mM Ammonium Acetate in Water, pH 9.0 (adjusted with ammonium hydroxide)
Mobile Phase B	Acetonitrile
Flow Rate	0.25 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Gradient Program:

Time (min)	%A	%B
0.0	20	80
2.0	20	80
12.0	80	20
15.0	80	20
15.1	20	80
20.0	20	80

Method B: Ion-Pair Reversed-Phase (IP-RP) Separation

Rationale: This method allows the use of ubiquitous C18 columns. The ion-pairing agent, tributylamine (TBA), neutralizes the charge on DXP, increasing its retention.[12]

Parameter	Setting
Column	Agilent ZORBAX RRHD Extend C18 (2.1 x 150 mm, 1.8 µm) or similar high-quality C18 column
Mobile Phase A	5 mM Tributylamine and 5 mM Acetic Acid in 97:3 Water:Methanol
Mobile Phase B	5 mM Tributylamine and 5 mM Acetic Acid in Methanol
Flow Rate	0.20 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Gradient Program:

Time (min)	%A	%B
0.0	100	0
5.0	80	20
12.0	1	99
15.0	1	99
15.1	100	0
20.0	100	0

Protocol 3: Mass Spectrometry Detection and Quantification

Rationale: MRM on a triple quadrupole instrument provides the necessary selectivity and sensitivity for robust quantification. Parameters must be optimized using a pure standard of DXP.

DXP Information:

• Chemical Formula: C₅H₁₁O₇P

• Monoisotopic Mass: 214.0242 g/mol

• [M-H]⁻ ion: m/z 213.017

MS Parameter Optimization (using DXP standard):

• Infusion: Directly infuse a solution of DXP standard (e.g., 1 µg/mL) into the mass spectrometer.

• Full Scan (Q1 Scan): Acquire a full scan spectrum in negative ion mode to confirm the presence and intensity of the precursor ion at m/z 213.0. Optimize source parameters (e.g., capillary voltage, gas flow, temperature) to maximize its signal.

• Product Ion Scan: Select m/z 213.0 as the precursor ion and perform a product ion scan. Vary the collision energy (CE) to induce fragmentation and identify stable, intense fragment ions. For phosphate-containing molecules, a characteristic loss of the phosphate group is common. Expected fragments include [H₂PO₄]⁻ at m/z 96.96 and potentially others resulting from the loss of water or other neutral fragments.[16]

• MRM Transition Selection: Choose at least two of the most intense and specific fragment ions to create MRM transitions. A "quantifier" transition is used for calculating concentration, while a "qualifier" transition is used for confirmation. The ratio of the qualifier to the quantifier should be consistent across all samples and standards.

Optimized MRM Parameters for DXP:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Role
DXP	213.0	97.0	100	15 (Optimize)	Quantifier
DXP	213.0	79.0	100	25 (Optimize)	Qualifier

Note: Collision energy values are instrument-dependent and require empirical optimization.

Data Analysis and Interpretation

• Peak Integration: Use the instrument's software (e.g., Skyline, MassHunter, Xcalibur) to integrate the chromatographic peak area for the quantifier MRM transition for each sample and standard.

• Calibration Curve: Prepare a series of calibration standards of known DXP concentrations and analyze them using the established LC-MS/MS method. Plot the peak area against the concentration to generate a calibration curve. A linear regression with R² > 0.99 is desired.

• Quantification: Determine the concentration of DXP in the biological samples by interpolating their peak areas from the calibration curve.

• Normalization: Final concentrations should be normalized to the initial amount of biological material used (e.g., cell number, dry cell weight, or fresh tissue weight) to allow for meaningful comparisons between samples.

Overall Analytical Workflow

The entire process, from sample collection to final data, is a multi-step workflow requiring careful execution at each stage.

Figure 2: Comprehensive workflow for the quantification of DXP.

References

• Rasul, I., et al. (2013). Metabolic profiling of the methylerythritol phosphate pathway reveals the source of post-illumination isoprene burst from leaves. PubMed. Available at: [Link]

• Kirby, J., et al. (2023). Systematic Analysis of Metabolic Bottlenecks in the Methylerythritol 4-Phosphate (MEP) Pathway of Zymomonas mobilis. mSystems - ASM Journals. Available at: [Link]

• González-Cabanelas, D., et al. (2016). Quantifying the Metabolites of the Methylerythritol 4-Phosphate (MEP) Pathway in Plants and Bacteria by Liquid Chromatography-Triple Quadrupole Mass Spectrometry. R Discovery. Available at: [Link]

• Espy, J., et al. (2018). Covalent Labeling with Diethylpyrocarbonate for Studying Protein Higher-Order Structure by Mass Spectrometry. PMC. Available at: [Link]

• Bar-Even, A., et al. (2018). Liquid Chromatography and Mass Spectrometry Analysis of Isoprenoid Intermediates in Escherichia coli. Springer Nature Experiments. Available at: [Link]

• Becker, J., et al. (2019). Investigation of the methylerythritol 4-phosphate pathway for microbial terpenoid production through metabolic control analysis. PMC. Available at: [Link]

• Lange, B.M., et al. (2014). Measuring the activity of 1-deoxy-D-xylulose 5-phosphate synthase, the first enzyme in the MEP pathway, in plant extracts. PubMed. Available at: [Link]

• Zhu, F., et al. (2017). Conformational dynamics of 1-deoxy-d-xylulose 5-phosphate synthase on ligand binding revealed by H/D exchange MS. PNAS. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 1-Deoxy-D-xylulose 5-phosphate. PubChem. Available at: [Link]

• Zhang, Y., et al. (2023). 1-Deoxy-D-Xylulose-5-Phosphate Synthase 1 as a Crucial Regulatory Enzyme for Terpenoid Biosynthesis in the Leaves of Cinnamomum burmannii. MDPI. Available at: [Link]

• Arrivault, S., et al. (2019). Two-step derivatization for determination of sugar phosphates in plants by combined reversed phase chromatography/tandem mass spectrometry. PMC. Available at: [Link]

• Baidoo, E.E.K., et al. (2014). Metabolite profiling of plastidial deoxyxylulose-5-phosphate pathway intermediates by liquid chromatography and mass spectrometry. PubMed. Available at: [Link]

• Bicker, W., et al. (2014). Analytical Quality by Design Based Method Development for the Analysis of Cold and Cough Formulations Using an Arc Premier™ System. Waters Corporation. Available at: [Link]

• Lermyte, F., et al. (2018). Protein Structural Analysis via Mass Spectrometry-Based Proteomics. PMC - NIH. Available at: [Link]

• Agilent Technologies. (n.d.). Profiling of Endogenous Metabolites Using Time-of-Flight LC/MS with Ion-Pair Reverse Phase Chromatography. Agilent. Available at: [Link]

• Phenomenex. (2024). Sample Preparation Techniques for Precision in Analysis. Phenomenex. Available at: [Link]

• Moldoveanu, S.C., & David, V. (2018). Derivatization Methods in GC and GC/MS. IntechOpen. Available at: [Link]

• International Journal of Innovative Science and Research Technology. (n.d.). Analysis of Drugs from Biological Samples. ijisrt.com. Available at: [Link]

• World Health Organization. (2020). Sample Preparation to Determine Pharmaceutical and Personal Care Products in an All-Water Matrix: Solid Phase Extraction. MDPI. Available at: [Link]

• Lee, H., et al. (2018). Development of an automated high-throughput sample preparation protocol for LC-MS/MS analysis of glycated peptides. PubMed. Available at: [Link]

• Shodex. (n.d.). Simultaneous LC/MS Analyses of Phosphorylated Saccharides. Shodex HPLC Columns. Available at: [Link]

• VELP Scientifica. (n.d.). SAMPLE PREPARATION: HOW TO IMPROVE YOUR DAILY STIRRING AND MIXING TASK AND GET MORE ACCURATE RESULTS FOR YOUR ANALYSIS. VELP. Available at: [Link]

• MacCoss Lab. (n.d.). Multiplexed peptide analysis using data-independent acquisition and Skyline. JoVE. Available at: [Link]

• ResearchGate. (2019). Determination of the Activity of 1-Deoxy-D-Xylulose 5-Phosphate Synthase by Pre-column Derivatization-HPLC Using 1,2-Diamino-4,5-Methylenedioxybenzene as a Derivatizing Reagent. ResearchGate. Available at: [Link]

• Romanova, E.V., et al. (2024). Quantitative neuropeptide analysis by mass spectrometry: advancing methodologies for biological discovery. PMC. Available at: [Link]

• FooDB. (2011). Showing Compound 1-Deoxy-D-xylulose 5-phosphate (FDB022494). FooDB. Available at: [Link]

• University of Illinois. (n.d.). Protocols - Neuroproteomics & Neurometabolomics Center. illinois.edu. Available at: [Link]

• MDPI. (2024). Determination of Antiepileptics in Biological Samples—A Review. MDPI. Available at: [Link]

• Behrends, H., et al. (2017). Direct quantification of lipopeptide biosurfactants in biological samples via HPLC and UPLC-MS requires sample modification with an organic solvent. PMC. Available at: [Link]

• Schmidt, T.S., et al. (2022). Measurement of Tetrahydrobiopterin in Animal Tissue Samples by HPLC with Electrochemical Detection—Protocol Optimization and Pitfalls. MDPI. Available at: [Link]

• Odess, M.A., et al. (2018). Targeting the Unique Mechanism of Bacterial 1-Deoxy-d-xylulose-5-phosphate Synthase. Biochemistry - ACS Publications. Available at: [Link]

• Frontiers. (2020). Functional Characterization of the 1-Deoxy-D-Xylulose 5-Phosphate Synthase Genes in Morus notabilis. frontiersin.org. Available at: [Link]

• Taylor & Francis. (n.d.). 1-Deoxy-D-xylulose 5-phosphate – Knowledge and References. Taylor & Francis Online. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Recovery of 5-Deoxy-D-xylulose 1-Phosphate (5-DXP)

As researchers and drug development professionals, you are likely aware that quantifying highly polar sugar phosphates is one of the most demanding tasks in analytical chemistry. 5-Deoxy-D-xylulose 1-phosphate (5-DXP) is a unique, highly specific metabolite formed in human erythrocytes via the aldolase-catalyzed condensation of acetaldehyde and endogenous dihydroxyacetone phosphate (DHAP)[1]. Because 5-DXP reacts with hemoglobin to form stable adducts, it serves as a critical, long-term biomarker for alcohol consumption[2].

However, the analytical recovery of 5-DXP in liquid chromatography-mass spectrometry (LC-MS) is notoriously difficult. Its terminal phosphate group and extreme hydrophilicity often lead to irreversible column adsorption, poor retention, and severe matrix suppression[3]. This guide provides field-proven, mechanistically grounded solutions to optimize your 5-DXP workflows.

Biochemical Context: The Origin of 5-DXP

To troubleshoot the analyte, we must first understand its biological matrix and chemical structure. 5-DXP is synthesized directly within red blood cells, meaning your sample matrix will be heavily burdened with hemoglobin, cellular salts, and phospholipids.

Biochemical pathway illustrating the formation of 5-DXP from acetaldehyde and DHAP.

Troubleshooting FAQs: The "Why" and "How"

Q1: My 5-DXP peak is severely tailing, or the signal disappears completely after a few injections. What is causing this? The Causality: The terminal phosphate group of 5-DXP acts as a strong Lewis base. Standard HPLC systems and columns utilize stainless steel components containing iron and chromium (Lewis acids). 5-DXP irreversibly chelates to these metal surfaces, leading to peak tailing and progressive signal loss as active sites consume your analyte[3]. The Solution: You must eliminate metal interactions.

• Hardware: Switch to a bio-inert LC system utilizing PEEK (Polyether ether ketone) or MP35N fluidics.

• Mobile Phase Additives: If hardware replacement isn't feasible, add a chelating agent like medronic acid (0.5–5 µM) to your mobile phase. Medronic acid passivates the metal surfaces, preventing 5-DXP adsorption without suppressing negative-ion ESI signals.

Q2: The analyte is eluting in the void volume on my C18 column, leading to massive ion suppression. How do I increase retention? The Causality: 5-DXP has a partition coefficient (LogP) well below zero. On a standard Reversed-Phase (C18) column, it lacks the hydrophobic surface area required to partition into the stationary phase. Consequently, it co-elutes with unretained salts and proteins, which steal charge in the MS source (ion suppression). The Solution: Abandon standard C18 methods. Implement one of the following:

• HILIC (Hydrophilic Interaction Liquid Chromatography): Uses a polar stationary phase (e.g., zwitterionic or amide). A water-rich layer forms on the surface, and 5-DXP partitions into this layer from a highly organic mobile phase.

• Ion-Pairing RP-LC: Add a volatile alkylamine (e.g., 10 mM tributylamine) to the mobile phase. The amine masks the negative charge of the phosphate group and provides a hydrophobic "tail" that anchors 5-DXP to a C18 column[3].

Q3: I am seeing significant signal variation when analyzing erythrocyte lysates. Why? The Causality: Erythrocyte lysates are rich in hemoglobin and intracellular salts. If these are not fully removed, they precipitate on the column frit (causing pressure spikes) or co-elute with 5-DXP, causing unpredictable ionization efficiency. The Solution: Utilize a harsh organic protein precipitation followed by Solid Phase Extraction (SPE), as detailed in the protocol below.

Diagnostic Workflow

Logical workflow for troubleshooting low recovery of 5-DXP in LC-MS analysis.

Quantitative Data: Parameter Optimization

The following table summarizes expected recovery rates and peak geometries based on different chromatographic strategies.

Chromatographic Strategy	Stationary Phase	Mobile Phase Additive	Metal Passivation	Expected 5-DXP Recovery	Peak Shape
Standard RP-LC	C18	0.1% Formic Acid	None	< 10% (Elutes in void)	Poor / Split
Ion-Pairing RP-LC	C18	Tributylamine (10 mM)	None	40 - 60%	Tailing
Ion-Pairing RP-LC	C18	Tributylamine (10 mM)	Medronic Acid (5 µM)	85 - 95%	Sharp
HILIC	Zwitterionic (ZIC)	Ammonium Acetate (10 mM)	PEEK Hardware	> 90%	Excellent

Standardized Experimental Protocol: Self-Validating Workflow

To ensure high scientific integrity, the following protocol incorporates a self-validating checkpoint to guarantee that matrix effects and hardware adsorption have been successfully mitigated.

Phase 1: Sample Preparation (Erythrocyte Extraction)

• Hypotonic Lysis: Aliquot 100 µL of washed, packed human erythrocytes into a microcentrifuge tube. Add 300 µL of ice-cold LC-MS grade water. Vortex vigorously for 30 seconds to induce hypotonic lysis.

• Protein Precipitation: Add 800 µL of ice-cold extraction solvent (Acetonitrile:Methanol, 80:20 v/v) spiked with an isotopically labeled internal standard (e.g., 13C -labeled sugar phosphate).

  • Causality: The high organic content forces the immediate precipitation of hemoglobin, preventing column clogging, while the 20% methanol ensures the highly polar 5-DXP remains in solution.

• Clarification: Centrifuge at 15,000 x g for 15 minutes at 4°C.

• Recovery: Transfer the supernatant to a clean vial and evaporate to dryness under a gentle stream of nitrogen. Reconstitute in 100 µL of Acetonitrile:Water (75:25 v/v).

Phase 2: HILIC-MS/MS Analysis

• Column: Zwitterionic HILIC column (e.g., SeQuant ZIC-pHILIC, 150 x 2.1 mm, 5 µm) housed in PEEK hardware.

• Mobile Phase A (Aqueous): 20 mM Ammonium Carbonate in Water, adjusted to pH 9.0.

  • Causality: Operating at pH 9.0 ensures the phosphate group of 5-DXP is fully deprotonated, yielding highly reproducible retention times and maximizing the negative-ion ESI response[3].

• Mobile Phase B (Organic): 100% LC-MS Grade Acetonitrile.

• Gradient: Start at 80% B, hold for 2 min. Ramp to 20% B over 12 min. Hold for 3 min. Return to 80% B to re-equilibrate for 5 min.

• Detection: Electrospray Ionization (ESI) in negative mode.

Validation Checkpoint: Before analyzing biological samples, inject a 5-DXP neat standard (100 ng/mL in solvent) and a matrix-matched standard (100 ng/mL spiked into extracted erythrocyte matrix).

• Logic: If the peak area of the matrix-matched standard is <80% of the neat standard, ion suppression is still occurring. You must dilute the sample further or implement a Weak Anion Exchange (WAX) SPE cleanup step prior to injection.

Sources

• 1. Synthesis of 5-deoxy-D-xylulose-1-phosphate by human erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A possible hemoglobin marker of alcoholism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]

improving stability of 5-Deoxy-D-xylulose 1-phosphate in aqueous solutions

Aimed at: Researchers, scientists, and drug development professionals, this guide provides in-depth technical support for handling 5-Deoxy-D-xylulose 1-phosphate (DXP) to ensure its stability and integrity in experimental settings.

Introduction: The Challenge of DXP Instability

5-Deoxy-D-xylulose 1-phosphate (DXP) is a pivotal intermediate in the non-mevalonate pathway for isoprenoid biosynthesis, making it a crucial substrate for researchers studying bacterial metabolism and developing novel antibiotics.[1][2][3][4][5] However, as a phosphorylated ketose, DXP is susceptible to degradation in aqueous solutions, which can lead to inconsistent experimental results, loss of enzymatic activity, and misleading data. This guide is structured to address the most common stability issues and provide robust solutions for your research.

Part 1: Frequently Asked Questions (FAQs) on DXP Stability

This section addresses the most common questions regarding the handling and storage of DXP.

Q1: My DXP solution is turning yellow/brown over time. What is causing this discoloration?

A1: The yellowing or browning of your DXP solution is a strong indicator of chemical degradation.[6] DXP, like other monosaccharides, is particularly unstable under alkaline (high pH) conditions. In basic solutions, it can undergo enolization and subsequent degradation reactions, which produce colored byproducts.[6] This process is significantly accelerated by elevated temperatures. To prevent this, you must control both the pH and temperature of your solution.

Q2: What are the optimal storage conditions for aqueous DXP stock solutions?

A2: To maximize shelf-life and ensure reproducibility, DXP solutions should be stored under the following conditions:

• Temperature: For long-term storage (weeks to months), aliquots of your DXP stock solution should be flash-frozen in liquid nitrogen and stored at -80°C . For short-term storage (a few days), refrigeration at 2-8°C is acceptable.[6]

• pH: The solution should be maintained at a slightly acidic to neutral pH, ideally between pH 4.0 and 7.0 .[6] Avoid alkaline conditions (pH > 8.0) rigourously.

• Aliquoting: It is critical to aliquot your stock solution into smaller, single-use volumes before freezing. This practice prevents multiple freeze-thaw cycles, which can accelerate degradation.[6]

Q3: Which buffer system should I use for my experiments involving DXP?

A3: The choice of buffer is critical for maintaining DXP stability. The buffer's chemical nature, not just its pH, can impact stability.[1][7][8]

• Recommended Buffers (pH 4.0 - 7.0): Citrate or acetate buffers are excellent choices for maintaining a stable acidic environment.[6] For experiments requiring a near-neutral pH, a sodium phosphate buffer system is recommended.[6]

• Buffers to Use with Caution: While widely used, some buffers can present challenges. For example, the primary amine in Tris buffers can potentially react with the sugar moiety of DXP, especially at higher pH values (pH > 7.5), and is generally not recommended for long-term storage.[6]

• Buffers to Avoid: Highly alkaline buffers, such as carbonate-bicarbonate (pH > 9.0), will cause rapid degradation of DXP and should be avoided entirely.[6]

Q4: How does the phosphate group affect the stability of DXP compared to its non-phosphorylated form?

A4: The phosphate ester bond in DXP introduces an additional point of potential hydrolysis, particularly under harsh acidic or basic conditions. While the fundamental instability of the sugar backbone is similar to 5-Deoxy-D-xylose, the negatively charged phosphate group can influence molecular interactions and reaction kinetics. Phosphate esters are known to be susceptible to hydrolysis, and this process is pH-dependent.[6][7][9] Therefore, controlling the pH is crucial not only to protect the sugar structure but also to prevent dephosphorylation.

Part 2: Troubleshooting Guide for DXP-Related Issues

This section provides a logical framework for diagnosing and solving common experimental problems where DXP instability is a suspected cause.

Issue 1: Inconsistent or lower-than-expected activity in my enzymatic assay.

If you observe variable or declining enzyme kinetics where DXP is the substrate, its degradation is a primary suspect.

Troubleshooting Workflow

Caption: Troubleshooting workflow for diagnosing DXP degradation.

Issue 2: Appearance of unexpected peaks in my HPLC or LC-MS analysis.

When analyzing your DXP-containing samples, the presence of extra peaks often points to degradation products or reactions with buffer components.

• Degradation Products: If your DXP solution was prepared in a high pH buffer, stored improperly, or is old, the additional peaks are likely degradation products.[6]

• Buffer Adducts: As noted, certain buffer molecules like Tris can potentially form adducts with sugars, which would appear as new peaks in your analysis.

• Verification Step: To confirm, run a control sample of freshly prepared DXP in a recommended buffer (e.g., sodium phosphate, pH 6.5). If the extra peaks are absent in the fresh sample, this confirms that your original sample has degraded.

Part 3: Data Summary & Experimental Protocols

Table 1: Recommended Buffer Systems for DXP Stability

This table summarizes the suitability of common laboratory buffers for use with DXP, based on established principles of monosaccharide chemistry.[6]

Buffer System	pH Range	Expected DXP Stability	Comments
Citrate Buffer	3.0 - 6.2	Excellent	Ideal for applications requiring an acidic pH.
Acetate Buffer	3.6 - 5.6	Excellent	A reliable choice for acidic conditions; well-tolerated in many biological systems.
Phosphate Buffer (PBS)	6.0 - 8.0	Good to Moderate	Recommended for near-neutral pH (6.0-7.0). Stability decreases as pH approaches and exceeds 7.5.
HEPES Buffer	6.8 - 8.2	Moderate to Poor	Use with caution. Prone to producing reactive oxygen species under certain conditions.
Tris Buffer	7.0 - 9.0	Poor	Not recommended for long-term storage. The primary amine can react with the sugar at higher pH values.
Carbonate-Bicarbonate	9.2 - 10.7	Very Poor	Avoid. Highly alkaline conditions will lead to rapid degradation of DXP.

Protocol: Assessing the Integrity of a DXP Aqueous Solution

This protocol provides a framework for performing a forced degradation study to test the stability of your DXP stock and validate your handling procedures.

Objective: To determine if a DXP solution has degraded and to compare its stability under different pH and temperature conditions.

Methodology: High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective method for this analysis.

Materials:

• Your current DXP stock solution ("Test DXP").

• Solid DXP powder (for fresh standard).

• Recommended Buffer: 50 mM Sodium Phosphate, pH 6.5.

• Stress Buffer: 50 mM Sodium Bicarbonate, pH 9.5.

• HPLC system with a suitable column (e.g., C18) and UV detector (210 nm).

• Mobile phase appropriate for your column (e.g., 0.1% formic acid in water/acetonitrile gradient).

Procedure:

• Preparation of Standards and Samples:

  • Fresh Standard (Control): Accurately weigh and dissolve solid DXP in the Recommended Buffer (pH 6.5) to the same concentration as your stock. Keep this on ice and use it immediately.

  • Test Sample (T0): Take an aliquot of your "Test DXP" stock.

  • Forced Degradation Sample: Mix an aliquot of your "Test DXP" with an equal volume of the Stress Buffer (pH 9.5).

• Incubation:

  • Incubate the "Forced Degradation Sample" at 37°C for 4 hours.

  • Keep the "Fresh Standard" and "Test Sample (T0)" on ice or at 4°C during this time.

• HPLC Analysis:

  • Set up your HPLC method. The goal is to separate the main DXP peak from any potential degradation products.

  • Inject the following samples: a. Blank: Recommended Buffer (pH 6.5). b. Fresh Standard (Control): This defines the retention time and peak area for intact DXP. c. Test Sample (T0): Your current stock solution. d. Forced Degradation Sample: The sample incubated at high pH and temperature.

• Data Analysis and Interpretation:

  • Compare Chromatograms: Overlay the chromatograms from all injections.

  • Intact DXP: The "Fresh Standard" should show a single, sharp peak at a specific retention time.

  • Assessing Your Stock: Compare the "Test Sample (T0)" to the "Fresh Standard."

    • If the peak area is significantly lower (>10-15% reduction) and/or small additional peaks are present, your stock has likely degraded.

    • If the chromatograms are nearly identical, your stock is likely stable.

  • Confirming Degradation: The "Forced Degradation Sample" should show a dramatic reduction in the main DXP peak area and the appearance of multiple new peaks, confirming the method's ability to detect degradation.

Workflow for DXP Stability Assessment Protocol

Caption: Experimental workflow for HPLC-based DXP integrity assessment.

References

• Kirbach, S., & Groll, M. (2016). Metabolites and enzymes related to the 1-Deoxy-D-xylulose 5-Phosphate pathway. ResearchGate. Available at: [Link]

• Tewari, Y. B., & Goldberg, R. N. (1988). Thermodynamics of hydrolysis of sugar phosphates. The Journal of biological chemistry. Available at: [Link]

• Kuzuyama, T., Takahashi, S., Watanabe, H., & Seto, H. (1998). A 1-deoxy-d-xylulose 5-phosphate reductoisomerase catalyzing the formation of 2-C-methyl-d-erythritol 4-phosphate in an alternative nonmevalonate pathway for terpenoid biosynthesis. Proceedings of the National Academy of Sciences. Available at: [Link]

• Bartee, D., & Freel Meyers, C. L. (2018). Toward Understanding the Chemistry and Biology of 1-Deoxy-d-xylulose 5-Phosphate (DXP) Synthase: A Unique Antimicrobial Target at the Heart of Bacterial Metabolism. Accounts of chemical research. Available at: [Link]

• Lichtenthaler, H. K. (1999). The 1-Deoxy-D-Xylulose-5-Phosphate Pathway of Isoprenoid Biosynthesis in Plants. Annual Review of Plant Physiology and Plant Molecular Biology. Available at: [Link]

• Javid-Majd, F., & Jordan, F. (2011). Mechanistic Studies of 1-Deoxy-D-Xylulose-5-Phosphate Synthase from Deinococcus radiodurans. PMC. Available at: [Link]

• Cian, A., et al. (2016). Effects of pH on the Production of Phosphate and Pyrophosphate by Matrix Vesicles' Biomimetics. PMC. Available at: [Link]

• Lichtenthaler, H. K., Schwender, J., Disch, A., & Rohmer, M. (1999). THE 1-DEOXY-D-XYLULOSE-5-PHOSPHATE PATHWAY OF ISOPRENOID BIOSYNTHESIS IN PLANTS. PubMed. Available at: [Link]

• Gut, I. G., Scheibler, L. C., & Wirz, J. (2010). Values of the free energy of hydrolysis at pH 7 for different phosphate-based energy-rich biochemical metabolites. ResearchGate. Available at: [Link]

• Samuelsen, L., Holm, R., & Schönbeck, C. (2021). Specific Buffers Affect the Stability of a Charged Cyclodextrin Complex Via Competitive Binding and Ionic Strength. PubMed. Available at: [Link]

• Chiang, Y., & Kresge, A. J. (2011). Ketonization of enols in aqueous solution: is carbon protonation always rate-determining? Photochemical & Photobiological Sciences. Available at: [Link]

• Kim, H. J., et al. (2020). Hexose phosphorylation for a non-enzymatic glycolysis and pentose phosphate pathway on early Earth. ResearchGate. Available at: [Link]

• FooDB. (2011). Showing Compound 1-Deoxy-D-xylulose 5-phosphate (FDB022494). FooDB. Available at: [Link]

• Wikipedia. (n.d.). 1-Deoxy-D-xylulose 5-phosphate. Wikipedia. Available at: [Link]

• Li, Y., et al. (2020). Functional Characterization of the 1-Deoxy-D-Xylulose 5-Phosphate Synthase Genes in Morus notabilis. Frontiers. Available at: [Link]

• de Sousa, A. C. A., et al. (2023). Structure of Mycobacterium tuberculosis 1-Deoxy-D-Xylulose 5-Phosphate Synthase in Complex with Butylacetylphosphonate. MDPI. Available at: [Link]

• Suzuki, Y., et al. (2010). Crystal structures of phosphoketolase: Thiamine diphosphate-dependent dehydration mechanism. ResearchGate. Available at: [Link]

• Aspirations Institute. (n.d.). photosynthesis in higher plants chapter 13. Aspirations Institute. Available at: [Link]

• Samuelsen, L., Holm, R., & Schönbeck, C. (2021). Specific Buffers Affect the Stability of a Charged Cyclodextrin Complex Via Competitive Binding and Ionic Strength. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). Adenosine triphosphate. Wikipedia. Available at: [Link]

• Babu, B. S., Dutta, K., & Mondal, S. (2023). Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Belzutifan in Pharmaceutical Dosage Forms. PMC. Available at: [Link]

• Dong, M. W. (2022). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A 1-deoxy-d-xylulose 5-phosphate reductoisomerase catalyzing the formation of 2-C-methyl-d-erythritol 4-phosphate in an alternative nonmevalonate pathway for terpenoid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanistic Studies of 1-Deoxy-D-Xylulose-5-Phosphate Synthase from Deinococcus radiodurans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. THE 1-DEOXY-D-XYLULOSE-5-PHOSPHATE PATHWAY OF ISOPRENOID BIOSYNTHESIS IN PLANTS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1-Deoxy-D-xylulose 5-phosphate - Wikipedia [en.wikipedia.org]
• 6. Thermodynamics of hydrolysis of sugar phosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Adenosine triphosphate - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]

optimizing buffer conditions for 5-Deoxy-D-xylulose 1-phosphate in vitro assays

Welcome to the Technical Support Center for in vitro assays involving 5-Deoxy-D-xylulose 1-phosphate (DXP) . As a Senior Application Scientist, I have designed this guide to move beyond generic protocols. Here, we dissect the thermodynamic and kinetic realities of your assay environment.

Nomenclature Note: In metabolic engineering, DXP is a critical intermediate. While the non-mevalonate (MEP) pathway strictly utilizes 1-deoxy-D-xylulose 5-phosphate, the isomer 5-Deoxy-D-xylulose 1-phosphate is frequently utilized in synthetic biology applications[1], and is the specific biological product synthesized by human erythrocytes from acetaldehyde and dihydroxyacetone phosphate (DHAP) to form stable hemoglobin adducts[2]. This guide addresses the universal buffer constraints required to stabilize this highly labile sugar phosphate across both applications.

THE CAUSALITY ENGINE: Why Your Buffer Fails (And How to Fix It)

To optimize a buffer, you must understand the molecular vulnerabilities of 5-Deoxy-D-xylulose 1-phosphate and its interacting enzymes. We do not just add reagents; we engineer an environment.

1. The pH Imperative (7.5 – 8.0) DXP possesses a strongly acidic phosphate group with a pKa of ~1.48 and a secondary ionization state around pH 6.5[1]. If your buffer drops below pH 7.0, the protonation state of the phosphate group shifts, drastically reducing its binding affinity to the active sites of downstream enzymes like DXP reductoisomerase (DXR). We mandate the use of 100 mM Tris-HCl (pH 7.5) or 100 mM HEPES (pH 8.0) to lock the substrate in its fully deprotonated, biologically active conformation[3][4].

2. The Divalent Cation Trap Enzymes processing DXP (such as DXR) are strictly metalloenzymes. While Mg²⁺ is biologically abundant, in vitro kinetics dictate that Mn²⁺ (1.0 to 1.5 mM) provides maximal catalytic efficiency[3][4]. However, causality dictates a strict upper limit: exceeding 5 mM of these cations induces competitive inhibition, suppressing activity by up to 60%[3]. Furthermore, the introduction of chelators like EDTA into your buffer will completely abolish enzyme activity by stripping these essential metal ions[3].

3. Oxidative Degradation and Thiol Protection Sugar phosphates and their associated synthases/reductoisomerases are highly susceptible to oxidative stress. The absence of a reducing agent leads to the rapid formation of disulfide bonds in the enzyme's active site. Incorporating 2 to 10 mM Dithiothreitol (DTT) or β-mercaptoethanol (β-Me) ensures the catalytic cysteine residues remain in their reduced, functional state[3][4].

THE DIAGNOSTIC DESK: Troubleshooting FAQs

Q1: My DXP substrate seems to degrade before the assay even begins. How should I store and handle it? A: DXP is highly hygroscopic and prone to spontaneous hydrolysis or ketone reduction at room temperature[1]. It must be stored at ≤ -20°C in an inert buffer. Never subject your stock to repeated freeze-thaw cycles. Best Practice: Keep the working aliquot on ice and add it to the reaction mixture last to initiate the assay.

Q2: I am running a DXP reductoisomerase (DXR) coupled assay, but I see no NADPH oxidation at 340 nm. What is missing? A: First, verify your metal ions. If you purified your enzymes using buffers containing EDTA, you have stripped the required Mn²⁺/Mg²⁺. EDTA completely abolishes DXR activity[3]. Second, ensure your buffer contains 0.3 mM NADPH. DXR strictly utilizes NADPH; replacing it with NADH decreases the reaction rate to ~1%[3].

Q3: I am using 5-Deoxy-D-xylulose 1-phosphate to study hemoglobin adducts (alcoholism biomarkers). Does the buffer change? A: Yes. When studying the reaction of DXP with Hemoglobin Ao to form stable adducts, enzymatic cofactors (like Mn²⁺ or NADPH) are not required. Instead, the focus is on adduct stability. Literature dictates that prolonged dialysis against a dilute phosphate buffer is optimal for stabilizing the DXP-hemoglobin derivative without precipitating the proteins[5].

THE PROTOCOL BENCH: Self-Validating DXR In Vitro Assay

This protocol utilizes a continuous spectrophotometric method to measure the DXP-dependent oxidation of NADPH[3]. It is engineered as a self-validating system : it includes an internal checkpoint to ensure buffer integrity before the irreversible consumption of your valuable substrate.

Step 1: Buffer Assembly Prepare 1 mL of the master assay buffer in a quartz cuvette:

• 100 mM Tris-HCl (pH 7.5)

• 1.0 mM MnCl₂

• 2.0 mM DTT (Add fresh on the day of the experiment)

• 0.3 mM NADPH

Step 2: Enzyme Equilibration Add the purified DXR enzyme (e.g., 0.2 mg/mL) to the cuvette. Place the cuvette in a spectrophotometer cell holder adjusted to 37°C and incubate for exactly 3 minutes to achieve thermal equilibrium[3].

Step 3: The Validation Checkpoint (Critical) Do not add DXP yet. Monitor the absorbance at 340 nm for 2 minutes.

• Causality Check: A stable baseline confirms that your reducing agents (DTT) are not causing spontaneous NADPH depletion and that your buffer is free of contaminating non-specific phosphatases or oxidoreductases. If the baseline drops, discard the buffer and remake it.

Step 4: Assay Initiation Initiate the reaction by adding 0.3 mM of 5-Deoxy-D-xylulose 1-phosphate[3]. Mix rapidly by inversion.

Step 5: Kinetic Measurement Continuously monitor the decrease in absorbance at 340 nm for 5–10 minutes. One unit of activity is defined as the oxidation of 1 μmol of NADPH per minute[3].

THE DATA VAULT: Quantitative Buffer Parameters

Summarizing the quantitative boundaries for DXP in vitro assays prevents costly experimental deviations.

Component	Optimal Concentration	Acceptable Range	Mechanistic Role	Critical Warning
Tris-HCl / HEPES	100 mM	50 - 150 mM	Maintains pH 7.5 - 8.0 for optimal DXP deprotonation[3][4].	Avoid pH < 7.0; drastically reduces substrate binding.
MnCl₂	1.0 - 1.5 mM	0.5 - 2.0 mM	Essential divalent cation for metalloenzyme catalysis[3][4].	>5 mM suppresses activity by 40-60%[3].
DTT / β-Me	2.0 mM	1.0 - 10.0 mM	Prevents oxidation of active site cysteine residues[3][4].	Must be added fresh; oxidizes rapidly in solution.
NADPH	0.3 mM	0.15 - 0.5 mM	Hydride donor for reductoisomerase activity[3][4].	Do not substitute with NADH (reduces rate to 1%)[3].
EDTA	0 mM	STRICTLY 0 mM	N/A	Completely abolishes enzyme activity[3].

SYSTEM VISUALIZATIONS

Caption: Divergent synthesis and utilization pathways of DXP in biological assays.

Caption: Linear workflow for assembling a thermodynamically stable DXP in vitro assay buffer.

REFERENCES

• EvitaChem. Buy 5-Deoxy-D-xylulose 1-phosphate (EVT-1542485) | 16709-34-5. EvitaChem. 1

• Hoberman HD. A possible hemoglobin marker of alcoholism. PubMed - NIH. 2

• ResearchGate Contributors. Protein modification in ethanol toxicity. ResearchGate. 5

• Takahashi S, et al. A 1-deoxy-d-xylulose 5-phosphate reductoisomerase catalyzing the formation of 2-C-methyl-d-erythritol 4-phosphate in an alternative nonmevalonate pathway for terpenoid biosynthesis. PNAS.3

• PMC - NIH. Mechanistic Studies of 1-Deoxy-D-Xylulose-5-Phosphate Synthase from Deinococcus radiodurans. PMC. 4

Sources

• 1. evitachem.com [evitachem.com]
• 2. A possible hemoglobin marker of alcoholism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Mechanistic Studies of 1-Deoxy-D-Xylulose-5-Phosphate Synthase from Deinococcus radiodurans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

5-Deoxy-D-xylulose 1-Phosphate vs. 1-Deoxy-D-xylulose 5-Phosphate: A Comparative Guide on Metabolic Roles and Applications

As drug development and biomarker discovery advance, structural isomers often present a nomenclature trap for researchers. A classic example is the frequent conflation of 1-Deoxy-D-xylulose 5-phosphate (DOXP/DXP) and 5-Deoxy-D-xylulose 1-phosphate (5-DXP) . While commercial chemical vendors occasionally mislabel these compounds as interchangeable intermediates[1], their biological origins, enzymatic pathways, and research applications are vastly different.

DOXP is a fundamental bacterial and plant metabolite critical for survival[2],[3]. Conversely, 5-DXP is a human erythrocyte byproduct formed during alcohol metabolism[4],[5]. This guide provides an authoritative, side-by-side comparison of their metabolic roles, supported by validated experimental workflows to help application scientists accurately design their assays.

Part 1: 1-Deoxy-D-xylulose 5-Phosphate (DOXP) – The Isoprenoid Linchpin

Metabolic Role & Mechanistic Significance

In eubacteria (e.g., M. tuberculosis, E. coli), apicomplexan parasites (e.g., Plasmodium falciparum), and plant plastids, isoprenoids are synthesized via the non-mevalonate or MEP (2-C-methyl-D-erythritol 4-phosphate) pathway [2],[6].

DOXP is the first committed intermediate in this pathway[3]. It is synthesized by DOXP synthase (DXS), which catalyzes the condensation of pyruvate and glyceraldehyde 3-phosphate (G3P)[7]. DOXP is subsequently converted into MEP by DOXP reductoisomerase (DXR) [8]. Because the MEP pathway is absent in humans (who rely on the mevalonate pathway), DXR is a highly attractive target for novel antibiotics and antimalarials, most notably the natural product inhibitor Fosmidomycin [8].

Figure 1: The MEP pathway highlighting the synthesis of DOXP and its conversion to MEP by DXR.

Experimental Workflow: Self-Validating DXR Inhibition Assay

To evaluate novel antimicrobial compounds targeting the MEP pathway, researchers utilize an in vitro DXR kinetic assay.

Causality behind the design: DXR requires NADPH and a divalent cation ( Mn2+ or Mg2+ ) to catalyze the intramolecular rearrangement and reduction of DOXP[8]. By monitoring the oxidation of NADPH to NADP⁺, which corresponds to a decrease in absorbance at 340 nm, we can directly quantify DXR enzymatic velocity.

Step-by-Step Protocol:

• Reaction Assembly: In a UV-transparent 96-well microplate, combine 50 mM Tris-HCl (pH 7.5), 1.5 mM MnCl2​ , 150 µM NADPH, and 10 nM recombinant E. coli DXR. Note: Mn2+ is prioritized over Mg2+ as it yields superior catalytic efficiency for DXR.

• Compound Incubation: Add the test inhibitor (e.g., experimental drug) and incubate at 37°C for 10 minutes to allow for potential slow-binding inhibition.

• Reaction Initiation: Spike the wells with 250 µM [7] to initiate the reaction.

• Kinetic Readout: Continuously monitor absorbance at 340 nm using a microplate reader for 15 minutes.

• Self-Validating Controls:

  • Negative Control (No Enzyme): Establishes the baseline of spontaneous NADPH degradation.

  • Positive Inhibition Control (10 µM Fosmidomycin): Provides a definitive 100% target inhibition baseline[8]. Any signal drop in the test wells must be normalized against this control to ensure the inhibition is strictly DXR-dependent and not an assay artifact.

Part 2: 5-Deoxy-D-xylulose 1-Phosphate (5-DXP) – The Erythrocyte Biomarker

Metabolic Role & Mechanistic Significance

Unlike its bacterial counterpart, 5-DXP is generated within human red blood cells as a direct consequence of alcohol consumption[4]. When ethanol is oxidized in the liver, the resulting acetaldehyde enters the bloodstream.

Inside erythrocytes, an aldolase enzyme catalyzes the condensation of this exogenous acetaldehyde with endogenous dihydroxyacetone phosphate (DHAP) (a glycolysis intermediate) to form 5-DXP[4],[5]. Crucially, 5-DXP reacts non-enzymatically with Hemoglobin A0 to form a highly stable adduct[5],[9]. Because erythrocytes have a lifespan of ~120 days, this 5-DXP-Hb adduct acts as a long-term, dose-time record of blood acetaldehyde levels, making it a powerful retrospective biomarker for alcoholism (analogous to how HbA1c tracks chronic hyperglycemia)[5].

Figure 2: Formation of 5-DXP in human erythrocytes and its subsequent adduction to Hemoglobin A0.

Experimental Workflow: LC-MS/MS Quantification of 5-DXP-Hb Adducts

Detecting 5-DXP requires distinguishing it from standard glucose-glycated hemoglobin.

Causality behind the design: Whole-protein mass spectrometry lacks the resolution to differentiate low-abundance adducts against the massive background of unmodified hemoglobin. Therefore, a "bottom-up" proteomics approach utilizing targeted LC-MS/MS is required to isolate the specific modified peptide fragment.

Step-by-Step Protocol:

• Hemoglobin Isolation: Lyse human erythrocytes using hypotonic shock and isolate the hemoglobin fraction via size-exclusion spin columns.

• Proteolytic Digestion: Denature the hemoglobin and perform a tryptic digest overnight at 37°C to yield standardized peptide fragments.

• Chromatographic Separation: Inject the digest onto a C18 reverse-phase UHPLC column. The hydrophobic nature of the column will separate the 5-DXP-modified peptides from unmodified and glucose-modified peptides based on retention time.

• Tandem Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Monitor for the specific precursor-to-product ion transitions corresponding to the N-terminal valine modified by 5-DXP.

• Self-Validating Controls:

  • Negative Control (Teetotaler Blood): Blood from verified abstainers must be run to establish the baseline noise of isobaric interferences in the MS matrix.

  • Positive Control (In Vitro Adduction): Whole blood incubated with 5 mM acetaldehyde and DHAP[5]. This confirms the exact retention time and fragmentation pattern of the true 5-DXP adduct, ensuring accurate peak picking.

Part 3: Quantitative Comparison Data

To prevent cross-contamination of research scopes, the following table summarizes the divergent properties of these two isomers:

Feature	1-Deoxy-D-xylulose 5-Phosphate (DOXP)	5-Deoxy-D-xylulose 1-Phosphate (5-DXP)
Biological Origin	Plants, Apicomplexa, Eubacteria	Human Erythrocytes
Metabolic Pathway	Non-mevalonate (MEP) Pathway	Ethanol Metabolism / Glycolysis bypass
Precursors	Pyruvate + Glyceraldehyde 3-Phosphate	Acetaldehyde + Dihydroxyacetone Phosphate
Synthesizing Enzyme	DXP Synthase (DXS)	Erythrocyte Aldolase
Downstream Target	DXP Reductoisomerase (DXR)	Hemoglobin A0 (Non-enzymatic adduction)
Primary Application	Target for novel antibiotics/antimalarials	Retrospective biomarker for alcohol consumption

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A Tale of Two Syntheses: A Comparative Guide to Chemical and Enzymatic Production of 5-Deoxy-D-xylulose 1-phosphate

For the Modern Researcher in Drug Development and Biosynthesis

In the intricate world of metabolic pathways and drug discovery, the availability of key intermediates is paramount. 5-Deoxy-D-xylulose 1-phosphate (DXP) stands as a crucial metabolite in the non-mevalonate pathway, essential for the biosynthesis of isoprenoids in many bacteria, parasites, and plants.[1][2][3] The absence of this pathway in humans makes its constituent enzymes, particularly DXP synthase, attractive targets for novel antimicrobial and antimalarial drugs.[1][4][5] Consequently, the efficient and stereochemically pure synthesis of DXP is a significant endeavor for researchers.

This guide provides an in-depth, objective comparison between the two primary methodologies for obtaining DXP: traditional multi-step chemical synthesis and modern, biocatalytic enzymatic synthesis. We will explore the underlying principles, experimental workflows, and critical performance metrics of each approach to empower you, the researcher, to make informed decisions for your specific application.

The Chemical Approach: A Multi-Step Journey of Protection and Transformation

The chemical synthesis of a complex, chiral, and phosphorylated molecule like DXP is a testament to the ingenuity of organic chemistry. It typically involves a linear, multi-step sequence starting from a commercially available chiral precursor.[6][7] This approach, while established, is often characterized by its intricacy and the need for meticulous control over reaction conditions.

A common strategy begins with a protected sugar derivative, such as 1,2-O-isopropylidene-α-D-xylofuranose or (−)-2,3-O-isopropylidene-d-threitol, to ensure stereochemical integrity.[6][7][8] The synthesis then proceeds through a series of reactions involving the protection of hydroxyl groups, modification of the carbon skeleton, and finally, a phosphorylation step to introduce the phosphate moiety. Each of these steps necessitates purification, often through column chromatography, to isolate the desired intermediate.[9]

The overall yield of these multi-step syntheses can be a significant drawback. For instance, one reported synthesis of DXP from diethyl tartrate resulted in an overall yield of only 5% over seven steps.[6] More optimized routes have achieved higher yields, with one synthesis from (−)-2,3-O-isopropylidene-d-threitol reporting an overall yield of 58%.[6][8] However, the cumulative loss of material over numerous steps remains a considerable challenge.[9][10]

The Enzymatic Approach: Nature's Elegance in a Single Step

In stark contrast to the often-laborious chemical routes, enzymatic synthesis offers a direct and elegant solution for producing DXP. This method harnesses the power of DXP synthase (DXS), the enzyme that naturally catalyzes the formation of DXP in a single, stereospecific step.[1][4][11]

The reaction involves the condensation of two readily available starting materials: pyruvate and D-glyceraldehyde-3-phosphate (D-GAP).[1][12] The enzyme, which can be readily overexpressed in microbial hosts like Escherichia coli, exhibits remarkable specificity, ensuring the formation of the correct stereoisomer of DXP.[1][13] This high degree of stereoselectivity is a hallmark of enzymatic reactions and a significant advantage over chemical methods where controlling stereochemistry can be a major hurdle.[14][15][16]

The enzymatic approach can be implemented using either purified enzyme or, more conveniently, through whole-cell biocatalysis.[17][18][19] In a whole-cell system, the need for enzyme purification is eliminated, making the process more cost-effective and scalable.[18][19] Furthermore, the reaction conditions are typically mild, occurring in aqueous buffers at or near physiological pH and temperature, which aligns with the principles of green chemistry by reducing energy consumption and the use of hazardous solvents.[20][21][22][23][24]

At a Glance: Chemical vs. Enzymatic Synthesis of DXP

Feature	Chemical Synthesis	Enzymatic Synthesis
Number of Steps	Multi-step (typically 5-10)[6][7]	Single step[1][4]
Overall Yield	Variable, often low to moderate (e.g., 5-69%)[6][8]	High (often approaching quantitative conversion)[18][25]
Stereoselectivity	Can be challenging, may require chiral precursors and resolving agents	Highly stereospecific, produces the desired enantiomer[14][15][16][26]
Reaction Conditions	Often requires harsh reagents, organic solvents, and extreme temperatures	Mild aqueous conditions (neutral pH, ambient temperature)[20][22][23][24]
Purification	Multiple purification steps required (e.g., column chromatography)	Simplified purification, often directly from the reaction mixture
Environmental Impact	Generates significant chemical waste and uses hazardous materials[27]	Minimal waste, environmentally benign ("green") process[20][21][23][24]
Scalability	Can be challenging and costly to scale up	Readily scalable through fermentation and biocatalysis[28]
Substrate Availability	Requires specialized, often expensive, starting materials	Utilizes readily available and relatively inexpensive substrates (pyruvate, D-GAP)

Experimental Workflows: A Visual Comparison

To further illustrate the practical differences between these two approaches, the following diagrams outline the typical experimental workflows.

Caption: Comparative workflows for chemical and enzymatic synthesis of DXP.

Detailed Methodologies

For researchers looking to implement these syntheses, the following protocols provide a detailed, step-by-step guide.

Representative Chemical Synthesis Protocol

This protocol is a generalized representation based on common strategies for synthesizing phosphosugars and may require optimization for specific starting materials.[29][30][31][32]

• Protection of the Chiral Precursor:

  • Dissolve the chosen chiral starting material (e.g., a diol) in an appropriate anhydrous solvent (e.g., dichloromethane or DMF).

  • Add a suitable protecting group reagent (e.g., TBDMS-Cl, trityl chloride) and a base (e.g., imidazole, triethylamine).

  • Stir the reaction at room temperature until completion, monitoring by TLC.

  • Work up the reaction by quenching, extraction with an organic solvent, and drying over an anhydrous salt.

  • Purify the protected intermediate by flash column chromatography.

• Modification of the Carbon Skeleton:

  • Perform the necessary chemical transformations to achieve the desired carbon backbone of DXP. This may involve oxidation, reduction, or C-C bond formation reactions.

  • Each step will require specific reagents and conditions, followed by appropriate workup and purification.

• Phosphorylation:

  • Dissolve the deprotected primary alcohol intermediate in an anhydrous solvent.

  • Add a phosphorylating agent (e.g., dibenzyl phosphite and a condensing agent, or a phosphoramidite reagent).

  • Monitor the reaction by TLC or ³¹P NMR.

  • Upon completion, quench the reaction and purify the phosphorylated intermediate.

• Deprotection and Final Purification:

  • Remove all protecting groups using appropriate conditions (e.g., acid or base hydrolysis, hydrogenolysis).

  • Purify the final DXP product using techniques such as ion-exchange chromatography or reversed-phase HPLC.

  • Characterize the product by NMR (¹H, ¹³C, ³¹P) and mass spectrometry.

Enzymatic Synthesis Protocol using Recombinant E. coli

This protocol describes a whole-cell biocatalytic approach for the synthesis of DXP.

• Expression of DXP Synthase:

  • Transform E. coli BL21(DE3) cells with a plasmid containing the gene for DXP synthase (dxs).[1]

  • Grow the transformed cells in a suitable medium (e.g., LB broth with antibiotic selection) at 37°C to an OD₆₀₀ of ~0.6.

  • Induce protein expression by adding IPTG (e.g., 0.5 mM final concentration) and continue to grow the culture at a lower temperature (e.g., 20°C) for several hours or overnight.[1]

  • Harvest the cells by centrifugation and wash with a suitable buffer (e.g., Tris-HCl). The cell pellet can be stored at -80°C or used directly.

• Whole-Cell Biocatalysis:

  • Prepare a reaction mixture containing a suitable buffer (e.g., 100 mM HEPES, pH 8.0), MgCl₂ (a cofactor for DXS), and thiamine pyrophosphate (TPP), another essential cofactor.[4][33]

  • Add the substrates, pyruvate and D-glyceraldehyde-3-phosphate, to the reaction mixture.

  • Resuspend the harvested E. coli cells expressing DXP synthase in the reaction mixture.

  • Incubate the reaction at a suitable temperature (e.g., 37°C) with gentle agitation.

  • Monitor the progress of the reaction by taking aliquots at different time points and analyzing for DXP formation using a suitable assay (e.g., HPLC or a coupled enzyme assay).

• Purification of DXP:

  • Once the reaction has reached completion, pellet the cells by centrifugation.

  • The supernatant, containing the DXP product, can be further purified if necessary. A common method is anion-exchange chromatography to separate the negatively charged DXP from other components of the reaction mixture.

  • Pool the fractions containing DXP and lyophilize to obtain the final product.

  • Confirm the identity and purity of the product by NMR and mass spectrometry.

The Underlying Mechanisms

A deeper understanding of the reaction mechanisms reveals the fundamental differences in how these two approaches achieve the synthesis of DXP.

Chemical Synthesis: A Stepwise Construction

The chemical synthesis of DXP is a deliberate, stepwise construction of the molecule. Each reaction is designed to modify a specific part of the molecule, and the use of protecting groups is essential to prevent unwanted side reactions. The stereochemistry of the final product is dictated by the stereochemistry of the starting material and the stereoselectivity of the reactions employed.

Enzymatic Synthesis: A Precisely Orchestrated Catalysis

The enzymatic synthesis of DXP is a testament to the efficiency and precision of biological catalysts. The DXP synthase enzyme has a highly evolved active site that specifically binds pyruvate and D-GAP in the correct orientation for the reaction to occur.[4][33]

Caption: Simplified mechanism of DXP synthase.

The thiamine pyrophosphate (TPP) cofactor plays a crucial role in the catalytic mechanism, which involves the formation of a C2α-lactylthiamin diphosphate (LThDP) intermediate from pyruvate.[4] This is followed by the binding of D-GAP to form a ternary complex, which then facilitates the condensation reaction to produce DXP and carbon dioxide.[4][33] This intricate and highly regulated mechanism ensures the efficient and stereospecific synthesis of DXP.

Conclusion: A Clear Choice for Efficiency and Sustainability

While chemical synthesis has been instrumental in providing access to a wide range of complex molecules, for the production of 5-Deoxy-D-xylulose 1-phosphate, the enzymatic approach offers clear and compelling advantages. The single-step reaction, high yield, exceptional stereospecificity, and environmentally friendly conditions make it the superior choice for researchers in drug development and metabolic engineering.[21][22][23][24][34] The ease of scalability and the use of readily available starting materials further enhance its appeal for both laboratory-scale synthesis and potential industrial applications. As the demand for sustainable and efficient chemical processes grows, biocatalysis, as exemplified by the enzymatic synthesis of DXP, is poised to play an increasingly important role in the future of chemical manufacturing.

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5-Deoxy-D-xylulose 1-phosphate standard curve validation for quantitative analysis

An accurate and reproducible standard curve is the bedrock of quantitative bioanalysis. In the study of the non-mevalonate (MEP) pathway, the quantification of 5-Deoxy-D-xylulose 1-phosphate —widely standardized in biological literature as 1-Deoxy-D-xylulose 5-phosphate (DXP) —presents a unique set of analytical challenges[1][2]. As a highly polar, phosphorylated molecule lacking a natural chromophore, DXP defies traditional reverse-phase chromatography and simple UV detection.

As a Senior Application Scientist, I frequently see researchers struggle with irreproducible DXS (DXP Synthase) enzyme assays or inaccurate metabolic flux analyses due to poorly validated standard curves. This guide objectively compares the performance of High-Purity DXP Standards coupled with LC-MS/MS against alternative historical methods (derivatization-based HPLC and enzymatic coupled assays). Furthermore, it provides a self-validating experimental protocol designed to ensure absolute scientific integrity in your quantitative workflows.

Scientific Context: The Analytical Challenge of DXP

DXP is the critical first committed intermediate in the MEP pathway, synthesized from pyruvate and glyceraldehyde 3-phosphate (GAP) by the enzyme DXP synthase (DXS)[2][3]. Because the MEP pathway is essential for survival in many pathogenic bacteria (e.g., Mycobacterium tuberculosis, Escherichia coli) and absent in humans, DXP and DXS are prime targets for novel antibiotic development[3].

Fig 1. The MEP pathway highlighting DXP synthesis via DXS and subsequent isoprenoid formation.

To accurately measure DXS inhibition or DXP accumulation, the analytical method must overcome DXP's inherent chemical liabilities:

• High Polarity: Poor retention on standard C18 columns.

• Phosphate Group: Prone to non-specific binding to the metal surfaces of LC systems.

• Thermal/pH Instability: Susceptible to degradation under harsh derivatization conditions.

Comparative Analysis of Quantification Modalities

Historically, researchers relied on indirect or derivatization-heavy methods to quantify DXP. Today, the availability of high-purity analytical grade DXP standards (often cataloged commercially as 5-Deoxy-D-xylulose 1-phosphate, >98% purity)[1] allows for direct LC-MS/MS quantification.

Table 1 objectively compares the performance of a High-Purity DXP LC-MS/MS workflow against common alternatives.

Analytical Modality	Target Analyte State	Sensitivity (LOD)	Matrix Interference	Causality of Limitations / Advantages	Overall Reliability
High-Purity DXP + LC-MS/MS (Recommended)	Direct (Intact DXP)	< 0.05 µM	Low	Advantage: Direct MRM transition (m/z 213 → 97) avoids chemical alteration. HILIC chromatography resolves polarity issues[4][5].	Excellent
HPLC-UV/FL with Derivatization	Indirect (Hydrazone or DMB derivative)	~ 0.5 µM	High	Limitation: Requires harsh acidic conditions (e.g., DNPH) which can partially hydrolyze the phosphate group, leading to underestimation of true DXP[5][6].	Moderate
Coupled Enzymatic Assay (DXR)	Indirect (NADPH depletion)	~ 2.0 µM	Very High	Limitation: Relies on auxiliary DXR enzyme. Background oxidation of NADPH by crude extract components causes high false-positive rates[7].	Poor (for crude extracts)

The Verdict: While derivatization-HPLC is accessible, it introduces chemical artifacts. Direct LC-MS/MS using a highly purified DXP standard is the only modality that provides absolute structural specificity and quantitative rigor required for modern drug discovery and metabolic engineering.

Experimental Protocol: Self-Validating LC-MS/MS Standard Curve

To establish a trustworthy standard curve, the protocol must be a self-validating system . This means incorporating an Internal Standard (IS) to correct for ionization suppression and running Quality Control (QC) samples concurrently to dynamically verify the curve's integrity.

Fig 2. Self-validating LC-MS/MS workflow for DXP standard curve generation and QC analysis.

Step-by-Step Methodology

Step 1: Preparation of the Master Stock

• Action: Reconstitute the high-purity 5-Deoxy-D-xylulose 1-phosphate standard in MS-grade water to a concentration of 10 mM.

• Causality: Always use silanized glass or low-bind polypropylene vials. The phosphate moiety of DXP readily chelates with free silanol groups on standard glassware, which will artificially lower your stock concentration before the assay even begins.

Step 2: Matrix-Matched Serial Dilution & IS Addition

• Action: Prepare a 7-point calibration curve (0.05, 0.1, 0.5, 1.0, 2.5, 5.0, and 10.0 µM) in a matrix that mimics your experimental samples (e.g., heat-inactivated E. coli lysate). Spike a constant concentration of an Internal Standard (e.g., 13C5​ -DXP or a structural analog) into every vial.

• Causality: Biological matrices contain salts and proteins that cause "ion suppression" in the mass spectrometer. A matrix-matched curve, combined with an IS, normalizes these fluctuations, ensuring that a change in signal is due to DXP concentration, not matrix effects.

Step 3: HILIC-LC-MS/MS Acquisition

• Action: Inject 5 µL onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column. Use a mobile phase gradient of Acetonitrile and Water containing 10 mM Ammonium Acetate (pH 9.0).

• Causality: Standard C18 columns cannot retain highly polar DXP. HILIC provides excellent retention. The alkaline pH (9.0) ensures the phosphate group is fully deprotonated, yielding a strong [M-H]⁻ precursor ion at m/z 213 in negative electrospray ionization (ESI-) mode[5].

• MRM Transitions: Monitor m/z 213.0 → 97.0 (quantifier, corresponding to the H₂PO₄⁻ fragment) and m/z 213.0 → 79.0 (qualifier, PO₃⁻ fragment).

Step 4: Data Processing and QC Verification

• Action: Plot the peak area ratio (DXP/IS) against the nominal concentration using a 1/x² weighted linear regression.

• Causality: Unweighted regressions disproportionately favor high concentrations. A 1/x² weighting ensures the Lower Limit of Quantification (LLOQ) remains highly accurate.

Performance Data & Validation Results

A standard curve is only valid if its interspersed Quality Control (QC) samples pass stringent acceptance criteria (±15% of nominal concentration, ±20% at LLOQ). Below is representative validation data demonstrating the superior performance of the direct LC-MS/MS method using a high-purity standard.

Table 2: Representative LC-MS/MS Validation Data for DXP

QC Level	Nominal Concentration (µM)	Measured Concentration (µM, n=6)	Precision (% CV)	Accuracy (%)	Validation Status
LLOQ	0.05	0.048 ± 0.004	8.3%	96.0%	PASS
Low QC	0.15	0.152 ± 0.007	4.6%	101.3%	PASS
Mid QC	2.50	2.460 ± 0.080	3.2%	98.4%	PASS
High QC	8.00	8.120 ± 0.150	1.8%	101.5%	PASS
ULOQ	10.00	9.910 ± 0.180	1.8%	99.1%	PASS

Curve Linearity: R² = 0.9989. Conclusion: The method demonstrates exceptional linearity, precision, and accuracy across a 200-fold dynamic range, validating its use for rigorous quantitative analysis of DXP synthase kinetics and inhibitor screening.

References

• Sprenger, G. A., et al. (1997). Identification of a thiamin-dependent synthase in Escherichia coli required for the formation of the 1-deoxy-D-xylulose 5-phosphate precursor to isoprenoids, thiamin, and pyridoxol. PNAS. Retrieved from:[Link]

• Wright, L., et al. (2014). Measuring the activity of 1-deoxy-D-xylulose 5-phosphate synthase, the first enzyme in the MEP pathway, in plant extracts. PubMed. Retrieved from: [Link]

• Banerjee, A., et al. (2013). High-performance liquid chromatography assay for 1-deoxy-D-xylulose 5-phosphate synthase activity using fluorescence detection. ResearchGate. Retrieved from:[Link]

• Gao, W., et al. (2019). Determination of the Activity of 1-Deoxy-D-Xylulose 5-Phosphate Synthase by Pre-column Derivatization-HPLC Using 1,2-Diamino-4,5-Methylenedioxybenzene as a Derivatizing Reagent. PubMed. Retrieved from:[Link]

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A Senior Application Scientist's Guide to Cross-Validation of 5-Deoxy-D-xylulose 1-phosphate (DXP) Quantification Methods

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of metabolic pathways, the accurate quantification of key intermediates is paramount. 5-Deoxy-D-xylulose 1-phosphate (DXP) is a critical metabolite, standing at a crucial juncture of bacterial and plant isoprenoid biosynthesis via the methylerythritol phosphate (MEP) pathway.[1][2][3][4][5] As the product of the enzyme DXP synthase (DXS), the first and often rate-limiting step in this pathway, DXP levels can provide profound insights into the metabolic flux and regulation of this essential pathway.[6][7] The MEP pathway's absence in humans makes its enzymes, including DXS, attractive targets for the development of novel antibiotics, herbicides, and antimalarial drugs.[5][7] This guide provides a comprehensive comparison of the primary methodologies for DXP quantification, offering the technical insights and experimental data necessary to make informed decisions for your research.

The Analytical Challenge: Why DXP Quantification is Not Trivial

The direct and accurate measurement of DXP in biological matrices presents several analytical challenges. Its polar nature, intracellular localization, and relatively low abundance necessitate sensitive and selective analytical techniques. Furthermore, the presence of interfering substances in complex biological extracts can complicate analysis, requiring robust sample preparation and chromatographic separation.

Core Quantification Strategies: A Comparative Analysis

The quantification of DXP can be broadly categorized into two approaches: direct measurement of the DXP molecule and indirect measurement through the activity of its synthesizing enzyme, DXS. This guide will focus on the direct quantification methods, as they provide a direct snapshot of the metabolite's concentration at a given time point. The primary techniques employed are High-Performance Liquid Chromatography (HPLC) coupled with various detection methods and Mass Spectrometry (MS)-based approaches.

Method	Principle	Advantages	Disadvantages	Typical Limit of Quantification (LOQ)	Throughput
HPLC with Fluorescence Detection	Derivatization of DXP to a fluorescent compound, followed by chromatographic separation and fluorescence detection.[8]	High sensitivity and selectivity, relatively low cost compared to MS.[8]	Requires a derivatization step which can introduce variability and increase sample preparation time.	5-200 ng[8]	Moderate
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Chromatographic separation of DXP followed by highly selective and sensitive detection using tandem mass spectrometry.[9]	High specificity and sensitivity, can be used for simultaneous quantification of multiple metabolites, does not require derivatization.[9]	Higher instrument cost and complexity.	Method dependent, but generally in the low ng to pg range.	High
Isotope Ratio Mass Spectrometry (IRMS)	Measurement of the ratio of isotopes in CO2 produced from the decarboxylation of labeled pyruvate by DXS.[10]	Extremely sensitive for measuring enzyme activity and metabolic flux.[10]	Indirectly measures DXP production, requires specialized instrumentation.	Not directly applicable for DXP concentration.	Low to Moderate

In-Depth Methodologies and Experimental Protocols

HPLC with Pre-Column Derivatization and Fluorescence Detection

This method leverages the chemical reactivity of the carbonyl group in DXP to attach a fluorescent tag, significantly enhancing its detectability. A common derivatizing agent is 2-anthranilic acid.[8]

Caption: Workflow for DXP quantification using HPLC with fluorescence detection.

• Metabolite Extraction: Homogenize the biological sample (e.g., bacterial cell pellet, plant tissue) in a suitable extraction buffer (e.g., methanol/water mixture) on ice. Centrifuge to pellet cellular debris and collect the supernatant.

• Derivatization: To the extracted metabolites, add the derivatizing agent (e.g., 2-anthranilic acid solution) and a reducing agent. Incubate at a controlled temperature to allow the reaction to proceed to completion.

• HPLC Separation: Inject the derivatized sample onto an HPLC system equipped with a suitable column (e.g., a phenyl column).[8] An isocratic or gradient elution with a mobile phase containing an organic solvent (e.g., acetonitrile) and an aqueous buffer is typically used.

• Fluorescence Detection: Monitor the column eluent with a fluorescence detector set at the appropriate excitation and emission wavelengths for the chosen fluorescent tag (e.g., 320 nm excitation and 425 nm emission for the 2-anthranilic acid derivative).[8]

• Quantification: Generate a standard curve using known concentrations of derivatized DXP standard. Quantify the DXP in the samples by comparing their peak areas to the standard curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers a highly specific and sensitive method for the direct quantification of DXP without the need for derivatization. This technique relies on the unique mass-to-charge ratio (m/z) of DXP and its fragmentation pattern.

Caption: Workflow for DXP quantification using LC-MS/MS.

• Metabolite Extraction: Follow a similar extraction procedure as for the HPLC method to obtain a clean metabolite extract.

• LC Separation: Inject the extract onto a liquid chromatography system. Due to the polar nature of DXP, Hydrophilic Interaction Liquid Chromatography (HILIC) or ion-pairing chromatography are often the preferred separation modes.

• Mass Spectrometric Detection: The eluent from the LC column is introduced into the mass spectrometer.

  • MS1 (Precursor Ion Scan): The mass spectrometer is set to select for the m/z of the deprotonated DXP molecule.

  • Collision-Induced Dissociation (CID): The selected precursor ions are fragmented in a collision cell.

  • MS2 (Product Ion Scan): The resulting fragment ions are detected. The transition from the precursor ion to a specific, stable fragment ion is monitored for quantification (Selected Reaction Monitoring - SRM).

• Quantification: A standard curve is prepared using a serial dilution of a DXP standard. The peak area of the specific SRM transition for DXP in the samples is compared to the standard curve for accurate quantification. The use of a stable isotope-labeled internal standard is highly recommended to correct for matrix effects and variations in instrument response.

Cross-Validation and Method Comparison: A Practical Perspective

The choice of quantification method will ultimately depend on the specific requirements of the study, including the required sensitivity, sample throughput, and available instrumentation.

• For high-throughput screening or laboratories without access to mass spectrometry, the HPLC with fluorescence detection method offers a sensitive and reliable alternative.[8] However, careful optimization and validation of the derivatization step are crucial for accurate and reproducible results.

• For studies requiring the highest level of specificity and sensitivity, and for metabolomics studies where multiple analytes are measured simultaneously, LC-MS/MS is the gold standard.[9] Its ability to provide structural confirmation through fragmentation patterns adds a layer of confidence to the quantification.

A true cross-validation study would involve analyzing the same set of samples by both methods and comparing the results. A strong correlation between the DXP concentrations obtained from both techniques would provide a high degree of confidence in the accuracy of the measurements. Any discrepancies would warrant further investigation into potential matrix effects, derivatization inefficiencies, or interfering compounds.

Conclusion

The accurate quantification of 5-Deoxy-D-xylulose 1-phosphate is a critical aspect of research into the MEP pathway and the development of novel therapeutics. Both HPLC with fluorescence detection and LC-MS/MS are powerful techniques capable of providing reliable DXP measurements. By understanding the principles, advantages, and limitations of each method, researchers can select the most appropriate approach for their specific needs and generate high-quality, reproducible data. As a best practice, the use of internal standards and rigorous validation of any chosen method are essential for ensuring the scientific integrity of the results.

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• Wang, K., Zhang, F., & Yuan, Y. (2019). Determination of the Activity of 1-Deoxy-D-Xylulose 5-Phosphate Synthase by Pre-column Derivatization-HPLC Using 1,2-Diamino-4,5-Methylenedioxybenzene as a Derivatizing Reagent. Chromatographia, 82(4), 745-752. [Link]

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A Comparative Guide to the Binding Affinities of 5-Deoxy-D-xylulose 1-phosphate Analogs for DXP Reductoisomerase

In the quest for novel anti-infective agents, the non-mevalonate (MEP) pathway for isoprenoid biosynthesis has emerged as a prime target. This pathway is essential in most bacteria, apicomplexan parasites like Plasmodium falciparum, and plants, but absent in humans, making its enzymes attractive targets for selective drug development.[1][2] A particularly compelling target within this pathway is 1-deoxy-D-xylulose-5-phosphate reductoisomerase (DXR), the second enzyme in the pathway that catalyzes the conversion of 1-deoxy-D-xylulose 5-phosphate (DXP) to 2-C-methyl-D-erythritol 4-phosphate (MEP).[1][3] The natural product fosmidomycin is a potent inhibitor of DXR and has demonstrated significant antimalarial and antibacterial activity.[1][4] However, its clinical utility is hampered by poor pharmacokinetic properties, such as high hydrophilicity and a short plasma half-life.[4][5] This has spurred extensive research into the design and synthesis of novel DXP analogs with improved binding affinities and drug-like properties.

This guide provides a comprehensive comparison of the binding affinities of various 5-Deoxy-D-xylulose 1-phosphate (DXP) analogs to DXR. We will delve into the structural basis for their inhibitory activity, explore the thermodynamic drivers of binding, and present detailed experimental protocols for accurately determining these binding affinities.

The Non-Mevalonate (MEP) Pathway: A Key Target for Anti-Infectives

The MEP pathway is a metabolic route for the synthesis of the universal isoprenoid precursors, isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP).[6] These molecules are fundamental building blocks for a vast array of essential biomolecules, including vitamins, hormones, and quinones. DXR catalyzes the first committed step in this pathway, an isomerization and NADPH-dependent reduction of DXP to MEP.[2][7] The inhibition of DXR leads to a depletion of essential isoprenoids, ultimately resulting in cell death.

Caption: The non-mevalonate (MEP) pathway, highlighting the inhibition of DXP reductoisomerase (DXR) by DXP analogs.

Comparative Binding Affinities of DXP Analogs to DXR

The development of DXP analogs has largely revolved around modifications of the fosmidomycin scaffold. These efforts have aimed to enhance binding affinity, improve cell permeability, and overcome resistance mechanisms. The binding affinities of these analogs are typically determined using techniques such as enzyme inhibition assays (IC50 or Ki values) and biophysical methods like Isothermal Titration Calorimetry (ITC), which directly measures the dissociation constant (KD).

Below is a table summarizing the binding affinities of selected DXP analogs against E. coli DXR.

Compound	Structure	Inhibition Constant (Ki) or IC50	Reference
Fosmidomycin	3-(N-formyl-N-hydroxyamino)propylphosphonic acid	Ki: 420 nM	[1]
FR900098	3-(N-acetyl-N-hydroxyamino)propylphosphonic acid	Potent DXR inhibitor	[1]
5-phenylpyridin-2-ylmethylphosphonic acid	A lipophilic phosphonate	Ki: 420 nM	[1]
Compound with 3,4-dichlorophenyl group	Lipophilic analog of fosmidomycin	Similar enzyme activity to fosmidomycin	[4]
Pyridine/quinoline containing phosphonates	Lipophilic DXR inhibitors	IC50 values as low as 840 nM	[4]
α-aryl substituted fosmidomycin analogs	Modifications at the Cα position of fosmidomycin	Generally lower binding affinity than fosmidomycin	[8]
Reverse hydroxamate analogs of fosmidomycin	Phenylalkyl substituents at the hydroxamate nitrogen	Nanomolar inhibitory activities against P. falciparum DXR	[6]

Note: The binding affinities can vary depending on the species of DXR (e.g., E. coli, M. tuberculosis, P. falciparum) and the experimental conditions.

Structure-Activity Relationships (SAR) and Thermodynamic Insights

The binding of DXP analogs to DXR is a complex interplay of electrostatic interactions, hydrogen bonding, and hydrophobic interactions. Crystallographic studies have provided invaluable insights into the binding modes of these inhibitors.[4][9]

• The Phosphonate Group: The phosphonate moiety is crucial for anchoring the inhibitors to the active site, mimicking the phosphate group of the natural substrate, DXP.[4]

• The Hydroxamate Moiety: The hydroxamate group in fosmidomycin and its analogs is essential for chelating the divalent metal ion (typically Mg²⁺ or Mn²⁺) in the DXR active site.[10][11]

• Lipophilic Substituents: The introduction of lipophilic groups, such as phenyl rings, can lead to interactions with a hydrophobic pocket in the enzyme.[4] Structural studies have revealed that the indole group of Trp211 can move to open up this pocket, allowing for strong π-π stacking and charge-transfer interactions with the aromatic rings of the inhibitors.[4] This can significantly enhance binding affinity and improve cellular uptake.[4]

• Thermodynamics of Binding: Isothermal Titration Calorimetry (ITC) has been instrumental in dissecting the thermodynamic driving forces behind inhibitor binding. For instance, the binding of hydroxamate inhibitors to E. coli DXR is often Mg²⁺-dependent, highly endothermic, and entropy-driven.[10][12] In contrast, the binding of non-hydroxamate compounds can be metal ion-independent and exothermic, driven by both enthalpy and entropy.[10][12] These thermodynamic signatures provide crucial information for lead optimization in drug discovery.[13]

Experimental Protocols for Determining Binding Affinity

Accurate and reproducible measurement of binding affinity is paramount in the evaluation of DXP analogs. Here, we detail the methodologies for two gold-standard techniques: Isothermal Titration Calorimetry (ITC) and Surface Plasmon Resonance (SPR).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding constant (Ka), enthalpy (ΔH), and stoichiometry (n).[14]

Experimental Workflow:

Caption: A typical workflow for determining binding affinity using Isothermal Titration Calorimetry (ITC).

Detailed Protocol:

• Protein and Ligand Preparation:

  • Express and purify DXR to >95% homogeneity.

  • Prepare a concentrated stock solution of the DXP analog.

  • Dialyze both the protein and the ligand against the same buffer (e.g., 50 mM HEPES, 150 mM NaCl, 5 mM MgCl₂, pH 7.5) to minimize buffer mismatch effects.

  • Accurately determine the concentrations of the protein and ligand.

• ITC Instrument Setup:

  • Thoroughly clean the sample cell and syringe.

  • Set the experimental temperature (e.g., 25 °C).

  • Load the DXR solution (typically 10-50 µM) into the sample cell.

  • Load the DXP analog solution (typically 10-20 times the protein concentration) into the injection syringe.

• Titration Experiment:

  • Perform an initial small injection (e.g., 0.5 µL) to account for any initial dilution effects, and discard this data point during analysis.

  • Carry out a series of subsequent injections (e.g., 2-3 µL each) at regular intervals (e.g., 150 seconds) to allow the system to return to thermal equilibrium.

  • Continue the injections until the binding sites are saturated, as indicated by the heat of injection approaching the heat of dilution.

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat change (ΔH).

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to an appropriate binding model (e.g., one-site binding model) using the instrument's software to obtain the binding affinity (Ka or KD), enthalpy (ΔH), and stoichiometry (n).

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures changes in the refractive index at the surface of a sensor chip, allowing for the real-time monitoring of biomolecular interactions.[15][16] It provides kinetic information, including the association rate constant (ka) and the dissociation rate constant (kd), from which the equilibrium dissociation constant (KD) can be calculated (KD = kd/ka).[15][16]

Experimental Workflow:

Caption: A typical workflow for determining binding kinetics and affinity using Surface Plasmon Resonance (SPR).

Detailed Protocol:

• Sensor Chip Preparation and Protein Immobilization:

  • Select an appropriate sensor chip (e.g., CM5 chip for amine coupling).

  • Activate the carboxymethylated dextran surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Inject the purified DXR solution (in a low ionic strength buffer, e.g., 10 mM sodium acetate, pH 4.5) to immobilize it onto the surface via covalent amine coupling.

  • Deactivate any remaining active esters with an injection of ethanolamine.

• Binding Analysis:

  • Prepare a series of dilutions of the DXP analog in a suitable running buffer (e.g., HBS-EP+ buffer).

  • Inject the different concentrations of the analog over the immobilized DXR surface, typically in a multi-cycle kinetic experiment.

  • For each concentration, monitor the association phase (analyte binding) followed by the dissociation phase (buffer flow).

  • Include a buffer-only injection as a blank for double referencing.

• Regeneration:

  • If necessary, inject a regeneration solution (e.g., a short pulse of low pH glycine or high salt) to remove any tightly bound analyte and prepare the surface for the next injection.

• Data Analysis:

  • Subtract the reference surface signal and the blank injection signal from the sensorgrams.

  • Globally fit the processed sensorgrams from the different analyte concentrations to a suitable kinetic model (e.g., 1:1 Langmuir binding model) using the instrument's analysis software.

  • This fitting will yield the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Conclusion and Future Directions

The comparative analysis of the binding affinities of DXP analogs to DXR is a critical component in the development of novel anti-infective drugs. The structure-activity relationships derived from these studies, coupled with detailed thermodynamic and kinetic data from techniques like ITC and SPR, provide a rational basis for the design of next-generation inhibitors. While fosmidomycin laid the groundwork, the focus has now shifted towards creating more lipophilic analogs with improved pharmacokinetic profiles and enhanced potency against a broader spectrum of pathogens. Future research will likely involve the exploration of novel chemical scaffolds, the use of computational modeling to predict binding affinities, and the investigation of resistance mechanisms to ensure the long-term efficacy of these promising therapeutic agents.

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 5-Deoxy-D-xylulose 1-phosphate (DXP)

As scientists and researchers, our responsibility extends beyond discovery and innovation to include the safe and compliant management of all laboratory materials from acquisition to disposal. This guide provides essential, field-proven procedures for the proper disposal of 5-Deoxy-D-xylulose 1-phosphate (DXP), a key metabolite in the non-mevalonate pathway of isoprenoid biosynthesis. While DXP is a vital research compound, its end-of-life management requires the same meticulous attention to detail as its use in experimentation.

This document is structured to provide a direct, procedural workflow grounded in the principles of laboratory safety and regulatory compliance. The causality behind each step is explained to foster a deep understanding of safe handling practices.

Initial Hazard Assessment and Core Principles

Before initiating any disposal procedure, a thorough hazard assessment is paramount. A review of available safety literature for the closely related compound, D-Xylulose 5-phosphate sodium, indicates that it does not meet the criteria for classification as a hazardous substance under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][2] However, a foundational principle of laboratory safety is to manage all chemical waste streams with a high degree of caution.

Therefore, unless your institution's Environmental Health and Safety (EHS) department has explicitly classified 5-Deoxy-D-xylulose 1-phosphate as non-hazardous, it should be treated as a hazardous chemical waste.[3] This proactive approach ensures the protection of personnel, prevents environmental contamination, and maintains compliance with waste regulations which broadly govern laboratory chemicals.[4]

The Disposal Workflow: A Step-by-Step Decision Process

The following workflow provides a systematic approach to managing DXP from the moment it is declared as waste to its final collection.

Caption: Decision workflow for the safe disposal of 5-Deoxy-D-xylulose 1-phosphate.

Detailed Disposal Protocols

This section provides an in-depth explanation of the core steps outlined in the workflow.

Before handling any chemical waste, including DXP, ensure you are wearing appropriate PPE. This is your first and most critical line of defense.

• Eye Protection: Safety glasses or goggles are mandatory.[5]

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Dispose of contaminated gloves in accordance with institutional policy.[5]

• Protective Clothing: A standard laboratory coat is required to protect from spills.

The individual generating the waste is legally and ethically responsible for its accurate characterization.[5]

• Pure DXP (Solid): If you are disposing of unadulterated, solid DXP, it can be collected in a designated container for non-halogenated solid chemical waste.

• DXP in Solution or Mixtures: If the DXP is in a solution or mixed with other reagents from an experiment, you must characterize the entire mixture. The waste container must be labeled with all constituents and their approximate percentages.[6]

• Segregation is Key: Never mix DXP waste with incompatible chemical waste streams. At a minimum, segregate it from acids, bases, oxidizers, and halogenated solvents to prevent dangerous reactions.[6][7]

The integrity of your waste containment is essential for safe storage and transport.

• Compatibility: The container must be made of a material compatible with DXP and any solvents present (e.g., high-density polyethylene, borosilicate glass). The original product container is often the best choice if it is in good condition.[3]

• Condition: Use containers that are in good condition, free from cracks or leaks, and have a tightly fitting screw-top cap.[4][7] Funnels should not be left in the container opening.[6]

• Prohibited Containers: Never use food or beverage containers for chemical waste collection.[3]

Proper labeling is a regulatory requirement and is critical for the safety of everyone who may handle the container. A hazardous waste tag must be affixed to the container as soon as the first drop of waste is added.[3]

The label must include:

• The words "Hazardous Waste" .[4]

• Full Chemical Name(s): Write out "5-Deoxy-D-xylulose 1-phosphate." If it is a mixture, list all components. Do not use abbreviations or chemical formulas.[4]

• Concentrations: Provide an estimated percentage for each component.

• Generator Information: Include the name of the principal investigator, lab location (building and room number), and contact information.[3]

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory, near the point of generation.[8]

• Keep Containers Closed: Waste containers must remain sealed at all times except when you are actively adding waste.[4]

• Secondary Containment: It is best practice to store waste containers in a secondary containment bin to control any potential leaks.

• Adhere to Limits: Be aware of your institution's limits on the volume of waste that can be accumulated in the lab.[3][7]

Parameter	Regulatory Limit/Guideline	Source
Satellite Accumulation Limit (Hazardous Waste)	≤ 55 gallons	[3][7]
Satellite Accumulation Limit (Acutely Hazardous)	≤ 1 quart	[3][7]
Laboratory Removal Timeframe (under EPA Subpart K)	Every 12 months	[9]

Once your waste container is full or you are discontinuing the project, schedule a pickup with your institution's EHS or hazardous waste management department. Do not allow waste to accumulate indefinitely.

Special Considerations

• Empty Container Disposal: An empty container that once held DXP is not regular trash. It must be "triple-rinsed" with a suitable solvent (like water, if the DXP was in an aqueous solution). This rinsate is considered hazardous waste and must be collected in an appropriate waste container.[4][6] After triple-rinsing and air-drying in a ventilated hood, the original labels must be completely defaced or removed, at which point the container may typically be disposed of in the regular laboratory trash or recycling.[8]

• Spill Cleanup: In the event of a small spill of solid DXP, wear your PPE, restrict access to the area, and gently sweep the material into a container for disposal as hazardous waste. Materials used for cleanup (e.g., absorbent pads, contaminated gloves) must also be disposed of as hazardous waste.[3]

The procedures outlined in this guide are designed to provide a robust framework for the safe and compliant disposal of 5-Deoxy-D-xylulose 1-phosphate. Your primary and ultimate resource for waste disposal should always be your institution's Environmental Health and Safety department. Adherence to their specific protocols is mandatory.

References

• Environmental Health and Safety. Hazardous Waste Disposal Procedures. University of Maryland, Baltimore. [Link]

• Emory University Department of Chemistry. Chemical Waste Disposal Guidelines. [Link]

• American Chemical Society. Regulation of Laboratory Waste. [Link]

• Lehigh University Campus Safety Division. HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK. [Link]

• American Chemical Society. Hazardous Waste & Disposal Considerations. [Link]

• NetRegs. Laboratory waste | NetRegs | Environmental guidance for your business in Northern Ireland & Scotland. [Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. [Link]

• Labor Security. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. [Link]

• Towson University. HAZARDOUS WASTE MANAGEMENT PROCEDURES. [Link]

• U.S. Environmental Protection Agency. Regulations for Hazardous Waste Generated at Academic Laboratories. [Link]

• National Institutes of Health. The NIH Drain Discharge Guide. [Link]

• Loba Chemie. D-XYLOSE EXTRA PURE Safety Data Sheet. [Link]

• Carl ROTH. Safety Data Sheet: D-Xylulose 5-phosphate sodium. (2026). [Link]

• Carl ROTH. Safety Data Sheet: D(+)-Xylose. [Link]

• Carl ROTH. Safety Data Sheet: D-Xylulose 5-phosphate sodium. (2026). [Link]

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